VH032-Peg6-6C-CL

Core Science & Biosynthesis

VH032-Peg6-6C-CL: Chemical Structure, Properties, and Application in Targeted Protein Degradation

Executive Summary

VH032-Peg6-6C-CL is a specialized heterobifunctional small molecule belonging to the class of HaloPROTACs (HaloTag Proteolysis Targeting Chimeras). It is designed to induce the targeted degradation of HaloTag-fused proteins of interest (POIs) by recruiting the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.

This chemical probe serves as a critical tool in "Linkerology"—the optimization of linker length and composition in PROTAC design. By utilizing a PEG6 linker, it offers distinct solubility and spatial orientation properties compared to shorter analogs (e.g., HaloPROTAC 2, which typically uses PEG5), allowing researchers to interrogate the steric requirements for ternary complex formation and subsequent ubiquitination.

Chemical Architecture and Design Logic

The molecule is a tripartite system composed of three distinct functional motifs. Understanding this architecture is essential for troubleshooting experimental outcomes.

The E3 Ligase Ligand: VH032[1][2][3][4][5][6]

• Identity: (S,R,S)-AHPC derivative (VHL Ligand).[1][2][3]

• Function: Binds to the substrate recognition domain of the VHL E3 ligase complex.[4]

• Mechanism: Mimics the hydroxyproline residue of HIF-1α (Hypoxia-Inducible Factor 1-alpha), the natural substrate of VHL. High-affinity binding (

  nM) ensures effective recruitment of the E3 machinery.

The Linker: PEG6

• Structure: Polyethylene glycol chain containing 6 repeating ethylene oxide units (

  ).

• Role: Connects the two warheads while maintaining water solubility and flexibility.

• Linkerology Significance: The PEG6 length (approx. 25–30 Å fully extended) is critical. If a linker is too short, steric clashes prevent the E3 ligase and POI from interacting. If too long, the entropic cost of bringing the two proteins together increases, potentially reducing degradation efficiency (the "Hook effect").

The Target Ligand: 6C-CL (Chloroalkane)

• Identity: 6-Chlorohexane (Hexyl Chloride) moiety.

• Function: Specifically targets the HaloTag7 protein (a modified bacterial dehalogenase).

• Mechanism: Undergoes a rapid, irreversible

  nucleophilic substitution reaction with a specific aspartate residue (Asp106) within the HaloTag active site. This forms a covalent ester bond, permanently tethering the PROTAC to the target protein.

Mechanism of Action

The efficacy of VH032-Peg6-6C-CL relies on the formation of a productive Ternary Complex .

• Cellular Entry: The molecule permeates the cell membrane (PEG linkers improve solubility but can impact permeability; VH032 is generally cell-permeable).

• Target Engagement: The 6C-CL motif covalently binds to the HaloTag-POI.

• E3 Recruitment: The VH032 motif binds to endogenous VHL.[4]

• Ubiquitination: VHL, part of the Cullin2-RING E3 ligase complex, recruits an E2 ubiquitin-conjugating enzyme. Ubiquitin is transferred to surface lysines on the HaloTag-POI.

• Degradation: The poly-ubiquitinated POI is recognized and degraded by the 26S Proteasome.

Visualization: Mechanism of Action

Caption: Step-wise mechanism of HaloPROTAC-mediated protein degradation.

Physicochemical Properties[3][9][10]

Property	Description
Molecular Formula	(Estimated based on PEG6 analog)
Molecular Weight	~800–850 Da (Varies slightly by specific amide/linker chemistry)
Solubility	High in DMSO (>50 mM); Moderate in aqueous buffers (due to PEG).
Stability	Stable as a solid at -20°C. Solutions in DMSO stable for months at -20°C. Avoid repeated freeze-thaw cycles.
Reactivity	The chloroalkane group is reactive toward dehalogenases but stable in standard cell culture media.

Experimental Protocols

Reconstitution and Storage

Protocol:

• Dissolve the lyophilized powder in anhydrous DMSO to a stock concentration of 10 mM .

• Vortex for 30 seconds and spin down.

• Aliquot into small volumes (e.g., 10–20 µL) to prevent moisture contamination (water can hydrolyze the chloroalkane over long periods, though it is relatively robust).

• Store at -20°C or -80°C.

Cellular Degradation Assay (HeLa/HEK293)

Objective: Verify degradation of a HaloTag-fused protein (e.g., Halo-GFP).

Workflow:

• Seeding: Seed cells expressing HaloTag-POI in 6-well plates (approx. 70% confluence).

• Treatment:

  • Prepare working solutions in pre-warmed media.

  • Dose Response: Test concentrations: 10 nM, 100 nM, 1 µM, 10 µM.

  • Control: Treat one well with DMSO (vehicle) and one with VH032-COOH (competitor) or HaloTag-Blocker (non-degrading ligand).

• Incubation: Incubate for 4 to 24 hours . (HaloPROTACs often show rapid kinetics, visible degradation within 4 hours).

• Lysis: Wash cells with PBS and lyse using RIPA buffer + Protease Inhibitors.

• Analysis: Perform Western Blot using anti-HaloTag or anti-POI antibodies.

Visualization: Experimental Workflow

Caption: Standard workflow for validating VH032-Peg6-6C-CL mediated degradation.

Critical Analysis & Troubleshooting

The "Hook Effect"

In bifunctional molecules, high concentrations can saturate the E3 ligase and the POI independently, preventing the formation of the ternary complex.

• Observation: Degradation is observed at 100 nM but disappears at 10 µM.

• Solution: Perform a broad dose-response curve. The bell-shaped curve is a hallmark of genuine PROTAC activity.

Linker Length Optimization

Why PEG6?

• Peg2-Peg4: Often too short for large POIs, causing steric clash.

• Peg6: Provides extended reach (~30Å). Useful when the ubiquitination zone (surface lysine) is distal to the HaloTag binding site.

• Comparison: If VH032-Peg6-6C-CL fails, compare with VH032-PEG3-C6-Cl (shorter) to determine if the linker is too flexible (entropic penalty).

Control Experiments

To prove the mechanism is VHL-dependent:

• Competition: Pre-treat cells with 10x excess free VH032 (no linker/HaloTag). This should rescue the POI from degradation.

• Proteasome Inhibition: Co-treat with Epoxomicin or MG132. Degradation should be blocked, confirming the ubiquitin-proteasome pathway.

References

• Buckley, D. L., et al. (2015). "HaloPROTACS: Use of Small Molecule PROTACs to Induce Degradation of HaloTag Fusion Proteins." ACS Chemical Biology. (Foundational paper establishing the HaloPROTAC methodology).

• Maniaci, C., et al. (2017). "Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation." Nature Communications. (Discusses VH032 linkerology and properties).

• BroadPharm / Tocris / MedChemExpress. "Catalog entries for VH032-Linker conjugates." (Source for physicochemical data and commercial availability of PEG variants).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. VH032, 1448188-62-2 | BroadPharm [broadpharm.com]
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• 4. medchemexpress.com [medchemexpress.com]

Precision Engineering of PROTACs: A Guide to Linkerology Using Alkyl Halide Homologation

Executive Summary

In the architecture of Proteolysis Targeting Chimeras (PROTACs), the linker is not merely a passive connector; it is a thermodynamic determinant of the ternary complex. This guide focuses on the strategic application of alkyl halides in PROTAC design. While polyethylene glycol (PEG) linkers are ubiquitous for solubility, alkyl chains serve as the fundamental "molecular ruler" for Structure-Activity Relationship (SAR) scanning. Their rigid hydrophobicity and synthetic accessibility allow researchers to precisely determine the optimal spatial distance between the E3 ligase and the Protein of Interest (POI), a critical step before optimizing for physicochemical properties.

Part 1: The Strategic Role of Linkers in PROTAC Design

Beyond Connectivity: The Ternary Complex

The efficacy of a PROTAC is governed by the formation of a stable ternary complex: POI—PROTAC—E3 Ligase .[1] The linker length and composition dictate the "Goldilocks zone"—a precise spatial arrangement that permits ubiquitination while minimizing steric clashes.

• Positive Cooperativity: An optimal linker length can induce de novo protein-protein interactions (PPIs) between the E3 ligase and the POI, stabilizing the complex (

  ).

• The "Ruler" Concept: Alkyl halides allow for the synthesis of a homologous series (C2, C3, C4... C12), enabling the empirical determination of the exact Ångström distance required for maximum degradation efficiency.

Visualization: The Ternary Complex Dynamic

The following diagram illustrates the mechanistic requirement of the linker to facilitate the ubiquitination transfer.

Caption: The linker facilitates the proximity required for ubiquitin transfer. Alkyl chains tune the distance to maximize the PPI interface (Cooperativity).

Part 2: Alkyl Halides as the Foundation of Linker Libraries

Alkyl halides (R-X, where X = I, Br, Cl) are the electrophiles of choice for early-stage linker scanning due to their reactivity in Nucleophilic Substitution (

) reactions.

Reactivity Profile of Halide Leaving Groups

When designing a library, the choice of halogen affects reaction kinetics and stability.

Leaving Group (X)	Bond Energy (C-X)	Reactivity ( )	Stability	Recommended Use Case
Iodide (-I)	~57 kcal/mol	Highest	Low (Light sensitive)	Rapid library generation; difficult substitutions.
Bromide (-Br)	~68 kcal/mol	High	Moderate	The Standard. Good balance of reactivity and shelf-stability.
Chloride (-Cl)	~81 kcal/mol	Moderate/Low	High	Large-scale synthesis; requires heat or Finkelstein activation.
Tosylate (-OTs)	N/A	High	High	Alternative when halides are unavailable; excellent leaving group.

Part 3: Synthetic Methodologies

The synthesis of alkyl-linked PROTACs typically follows a convergent approach. Below are the standard protocols for N-alkylation (common for Thalidomide/Pomalidomide derivatives) and O-alkylation (common for VHL ligands).

Workflow Visualization: Convergent Synthesis

Caption: A convergent strategy using alkyl dihalides allows for the rapid assembly of PROTAC libraries from two functionalized ligands.

Protocol 1: N-Alkylation of Imides (e.g., Pomalidomide)

This reaction exploits the acidic proton of the glutarimide or phthalimide ring.

Materials:

• Pomalidomide (or analog)[2][3]

• Alkyl dihalide (e.g., 1,4-dibromobutane)

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( )

• Solvent: Anhydrous DMF or DMSO[4]

Step-by-Step:

• Dissolution: Dissolve 1.0 eq of Pomalidomide in anhydrous DMF (0.1 M concentration).

• Activation: Add 2.0 eq of

  . Stir at room temperature for 15 minutes to deprotonate the imide nitrogen.

• Alkylation: Add 3.0–5.0 eq of the alkyl dihalide. Note: Excess dihalide is crucial to prevent dimerization (Ligand-Linker-Ligand formation).

• Reaction: Heat to 50–60°C for 4–12 hours. Monitor by LC-MS.

• Workup: Dilute with water/brine and extract with Ethyl Acetate. The excess dihalide remains in the organic layer but can be removed via column chromatography (Hexane/EtOAc gradient).

Protocol 2: O-Alkylation of Phenols (e.g., VHL Ligand Precursors)

Used when the attachment point is a hydroxyl group.

Materials:

• Phenolic Ligand

• Alkyl Bromide Linker-Intermediate

• Base:

• Catalyst: Potassium Iodide (KI) - Optional, accelerates reaction via Finkelstein exchange.

• Solvent: Acetone (reflux) or DMF (heat).

Step-by-Step:

• Setup: Combine 1.0 eq of Phenolic Ligand and 1.2 eq of the Alkyl Bromide Intermediate in Acetone.

• Base Addition: Add 2.0 eq of anhydrous

  and 0.1 eq of KI.

• Reflux: Heat the mixture to reflux (approx. 60°C) under nitrogen atmosphere.

• Monitoring: Reaction is typically faster than N-alkylation (2–6 hours).

• Purification: Filter off the solid salts. Concentrate the filtrate. Purify via reverse-phase HPLC if the product is polar, or silica flash chromatography.

Part 4: Troubleshooting & Optimization (Expertise & Experience)

The "Hook Effect" (Biological Optimization)

A common pitfall in PROTAC development is the bell-shaped dose-response curve.

• Observation: At high concentrations, degradation efficiency drops.

• Mechanism: An excess of PROTAC saturates both the POI and the E3 ligase independently, preventing the formation of the necessary ternary complex.

• Solution: This is not a synthesis failure. It confirms the mechanism of action. Optimize the linker length to improve thermodynamic cooperativity (

  ternary < binary), which widens the effective concentration window.

Beta-Elimination (Synthetic Pitfall)

• Issue: When using alkyl halides with strong bases (e.g., NaH) or at high temperatures, the halide may undergo elimination to form an alkene instead of substitution.

• Correction: Switch to a weaker, non-nucleophilic base (e.g.,

  or DIPEA) and lower the temperature. If using secondary halides, elimination is more likely; stick to primary alkyl halides where possible.

Solubility Management

• Issue: Long alkyl chains (C8+) significantly increase lipophilicity (LogP), potentially leading to poor aqueous solubility.

• Correction: Use alkyl chains only for scanning to find the optimal length. Once the distance (e.g., 12 Å) is established, replace the central methylene units with ether oxygens (PEG) or piperazines to maintain distance while improving solubility.

References

• Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs.[1][2][5][6][7][8][9][10][11][12] Molecular BioSystems.[1][11] Link

  • Significance: Seminal work demonstrating that optimal linker length (16 atoms in this case) is critical for degradation, with shorter or longer linkers failing to induce activity.[2]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy.[1] Link

  • Significance: Comprehensive review on "Linkerology," detailing the shift from simple alkyl/PEG chains to rigidified linkers.
• Maple, H. J., et al. (2019). Development of a General Approach for the Synthesis of PROTACs. Bioorganic & Medicinal Chemistry Letters.

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology. Link

  • Significance: Highlights the kinetic advantages of PROTACs and the importance of linker properties in c

• Buhimschi, A. D., et al. (2018). Targeting the C481S Ibrutinib-Resistance Mutation in Bruton’s Tyrosine Kinase Using PROTACs.[2] Biochemistry. Link

  • Significance: Demonstrates the use of alkyl linkers to overcome drug resistance.[2]

Sources

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• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. PROTAC Synthesis Kits for Targeted Protein Degradation [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. explorationpub.com [explorationpub.com]
• 11. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

An In-depth Technical Guide to VH032-Based Building Blocks for PROTAC Library Design

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of utilizing VH032-based building blocks for the design and synthesis of Proteolysis Targeting Chimera (PROTAC) libraries. We will delve into the core principles of PROTAC technology, the critical role of the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and the practical application of VH032 as a high-affinity VHL ligand. This document is structured to provide not just procedural steps, but also the scientific rationale behind the design and experimental choices, ensuring a deep and actionable understanding of the topic.

The PROTAC Revolution: A Paradigm Shift in Targeted Protein Degradation

Proteolysis Targeting Chimeras (PROTACs) represent a groundbreaking therapeutic modality that moves beyond traditional occupancy-driven inhibition to induce the selective degradation of target proteins.[1][2][3] These heterobifunctional molecules consist of two key moieties connected by a chemical linker: a "warhead" that binds to a protein of interest (POI) and an "anchor" that recruits an E3 ubiquitin ligase.[2][3] This ternary complex formation between the POI, the PROTAC, and the E3 ligase facilitates the transfer of ubiquitin from the E3 ligase to the POI. The polyubiquitinated POI is then recognized and degraded by the cell's natural disposal system, the proteasome.[1]

The catalytic nature of PROTACs, where a single molecule can induce the degradation of multiple protein targets, offers a significant advantage over traditional inhibitors.[4] This approach has the potential to target proteins previously considered "undruggable" and to overcome resistance mechanisms associated with conventional therapies.[3]

Caption: The mechanism of action of a PROTAC, illustrating the formation of a ternary complex, subsequent ubiquitination of the target protein, and its degradation by the proteasome.

The von Hippel-Lindau (VHL) E3 Ligase: A Robust Partner for PROTACs

The choice of E3 ligase is a critical determinant of a PROTAC's success. Among the more than 600 E3 ligases in the human genome, the von Hippel-Lindau (VHL) E3 ligase has emerged as one of the most widely and successfully utilized for PROTAC design.[5][6] VHL is a component of the Cullin-RING E3 ubiquitin ligase complex and plays a crucial role in the cellular response to hypoxia by targeting the alpha subunit of the hypoxia-inducible factor (HIF-1α) for degradation.[1][6]

The key advantages of recruiting VHL for targeted protein degradation include:

• High-Affinity Ligands: Potent and well-characterized small molecule ligands for VHL are readily available.[6][7]

• Broad Tissue Expression: VHL is ubiquitously expressed across various cell types and tissues, enabling broad applicability of VHL-based PROTACs.[8]

• Established Track Record: A significant number of successful PROTACs targeting a diverse range of proteins have been developed using VHL ligands.[9]

VH032: A Cornerstone for VHL-Recruiting PROTACs

VH032 is a potent and selective small molecule inhibitor of the VHL/HIF-1α interaction, with a reported dissociation constant (Kd) of 185 nM.[1][7][10][11] Its high affinity and well-defined binding mode to VHL have made it a foundational building block for the construction of VHL-recruiting PROTACs.[7][12]

Chemical Structure and Binding Interactions

VH032 was developed through structure-guided design based on the hydroxyproline (Hyp) core of HIF-1α that mediates the interaction with VHL.[6] The tert-butyl group of VH032 is crucial for its high binding affinity.[7][13] The amide group introduced in VH032 forms a beneficial hydrogen bond with a structural water molecule in the VHL binding pocket, further enhancing its affinity.[7][13]

Parameter	Value	Reference
Binding Target	von Hippel-Lindau (VHL) protein	[1][10]
Dissociation Constant (Kd)	185 nM	[1][7][10][11]
Mechanism of Action	VHL/HIF-1α interaction inhibitor	[1][10]

Table 1: Key properties of the VH032 ligand.

Designing a VH032-Based PROTAC Library: Strategic Considerations

The modular nature of PROTACs allows for the systematic exploration of their components to optimize degradation efficiency.[3] When designing a library of VH032-based PROTACs, the following elements are critical: the warhead, the linker, and the attachment point on the VH032 moiety.

The choice of the warhead is dictated by the protein you wish to degrade. An ideal warhead should possess sufficient affinity and selectivity for the POI. It is important to note that the warhead's affinity does not always directly correlate with the PROTAC's degradation potency, as the stability of the ternary complex is a more critical factor.

The linker plays a multifaceted role in PROTAC function, influencing solubility, cell permeability, and the geometry of the ternary complex.[3] The length, composition (e.g., polyethylene glycol (PEG) or alkyl chains), and rigidity of the linker must be carefully optimized for each POI-E3 ligase pair.[3][5]

The point at which the linker is attached to the VH032 molecule, known as the "exit vector," is a crucial design parameter. Different attachment points can significantly impact the orientation of the recruited VHL E3 ligase relative to the POI, thereby affecting the efficiency of ubiquitination. Several functionalized VH032 derivatives are commercially available or can be synthesized to facilitate linker conjugation.[11][14]

Caption: Common VH032 derivatives with functional groups for linker attachment, enabling various conjugation chemistries.

Studies have shown that the choice of the exit vector can be critical. For instance, for certain kinase-targeting PROTACs, the central hydroxyl position on the VH032 ligand was found to be an inefficient exit vector for inducing degradation.[5] Therefore, screening a library with diverse linker attachment points on VH032 is a valuable strategy.

Experimental Protocols: Synthesizing and Evaluating VH032-Based PROTACs

The following sections provide generalized, step-by-step methodologies for the synthesis and evaluation of a VH032-based PROTAC library. These protocols should be adapted and optimized based on the specific properties of the warhead and the desired linker.

General Synthesis of a VH032-Based PROTAC

This protocol outlines a common synthetic route involving the coupling of a warhead containing a carboxylic acid to an amine-functionalized VH032 derivative.

Step 1: Activation of the Warhead Carboxylic Acid

• Dissolve the warhead (1 equivalent) in a suitable aprotic solvent (e.g., N,N-dimethylformamide (DMF) or dichloromethane (DCM)).

• Add a peptide coupling reagent such as HATU (1.1 equivalents) or HBTU (1.1 equivalents).

• Add a tertiary amine base such as N,N-diisopropylethylamine (DIPEA) (2-3 equivalents).

• Stir the reaction mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

Step 2: Coupling with Amine-Functionalized VH032

• To the activated warhead solution, add the amine-functionalized VH032 derivative (e.g., (S,R,S)-AHPC-C3-NH2) (1 equivalent).[11]

• Continue stirring the reaction at room temperature for 2-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Step 3: Work-up and Purification

• Once the reaction is complete, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative high-performance liquid chromatography (HPLC) to obtain the desired PROTAC.

Step 4: Characterization

• Confirm the structure and purity of the final PROTAC using analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Cellular Evaluation of PROTAC Activity

Step 1: Cell Culture and Treatment

• Culture the target cell line in appropriate media and conditions.

• Seed the cells in multi-well plates and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the synthesized PROTACs for a specified duration (e.g., 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).

Step 2: Western Blot Analysis for Protein Degradation

• After treatment, lyse the cells and quantify the total protein concentration using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane and then incubate with a primary antibody specific for the POI.

• Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP).

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Use a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Quantify the band intensities to determine the extent of protein degradation (DC₅₀ and Dₘₐₓ values).

Step 3: Confirmation of VHL and Proteasome-Dependent Degradation

• To confirm that the observed degradation is mediated by VHL, pre-treat cells with an excess of free VH032 for 1-2 hours before adding the PROTAC. This should competitively inhibit the PROTAC's binding to VHL and rescue the degradation of the POI.

• To confirm proteasome-dependent degradation, co-treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132). This should block the degradation of the ubiquitinated POI.

Physicochemical Properties and Cell Permeability of VH032-Based PROTACs

A significant challenge in PROTAC development is achieving good cell permeability and oral bioavailability, as these molecules often have high molecular weights and a large number of hydrogen bond donors and acceptors, placing them outside of Lipinski's "rule of five".[4][15]

Studies on VH032-based PROTACs have shown that their membrane permeability can be low.[4][15] However, strategies such as the formation of intramolecular hydrogen bonds (IMHBs) can help to shield the polar surface area of the molecule and improve its permeability.[4][15] The linker composition and the nature of the warhead can significantly influence the ability of a PROTAC to adopt a more "permeable" conformation.[15] Techniques like the Parallel Artificial Membrane Permeability Assay (PAMPA) can be employed as a high-throughput method to assess the passive permeability of a PROTAC library and guide the design of more cell-permeable degraders.[4][15]

Conclusion and Future Perspectives

VH032 has solidified its position as a highly effective and versatile building block for the design of VHL-recruiting PROTACs. Its well-understood binding mode and the commercial availability of various functionalized derivatives provide a robust platform for the rapid generation of PROTAC libraries. The key to successful PROTAC design lies in the careful and systematic optimization of the warhead, linker, and the VH032 exit vector to achieve potent and selective degradation of the protein of interest. As our understanding of the complex interplay between these components and their influence on ternary complex formation and cellular permeability deepens, the rational design of highly effective VH032-based PROTACs for therapeutic applications will continue to advance.

References

• Chemical structure of VH032 and its cocrystallized structure with the VCB complex (yellow sticks, PDB: 4W9H). - ResearchGate. [Link]

• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs | ACS Medicinal Chemistry Letters - ACS Publications. [Link]

• VHL ligand binding increases intracellular level of VHL - bioRxiv. [Link]

• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC. [Link]

• Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay | ACS Omega. [Link]

• Commonly used anchor ligands. Structure of the high-affinity ligand... | Download Scientific Diagram - ResearchGate. [Link]

• Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC - NIH. [Link]

• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - RSC Publishing. [Link]

• A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - Taylor & Francis Online. [Link]

• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - NIH. [Link]

• Current strategies for the design of PROTAC linkers: a critical review - PMC. [Link]

• A) The structure of VHL inhibitor VH032 along with the four primary... - ResearchGate. [Link]

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• 5. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
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Protocols & Analytical Methods

Application Note: Nucleophilic Substitution Optimization for Alkyl Chloride Linkers

Abstract

Alkyl chloride linkers represent a critical stability-reactivity compromise in bioconjugation and medicinal chemistry, particularly for PROTACs, Antibody-Drug Conjugates (ADCs), and HaloTag® ligands. While significantly more stable than their bromide or iodide counterparts, alkyl chlorides often exhibit sluggish kinetics in standard nucleophilic substitution (

) reactions. This guide provides a scientifically grounded protocol for activating alkyl chloride linkers, utilizing in situ Finkelstein catalysis and solvent-enhanced nucleophilicity to achieve high yields while suppressing elimination side products.

Introduction: The Stability-Reactivity Trade-off

In drug discovery, the choice of halide in a linker determines both the shelf-life of the intermediate and the efficiency of the conjugation.

• Alkyl Iodides: Hyper-reactive, prone to light degradation and oxidative storage instability.

• Alkyl Bromides: Good balance, but can still degrade over long synthetic sequences.

• Alkyl Chlorides: High chemical stability, allowing for robust purification and storage. However, the C-Cl bond (

  ) is stronger than C-Br ( ) or C-I ( ), rendering it a poor leaving group for standard room-temperature substitutions.

The Challenge: To force the reaction of an alkyl chloride without using harsh conditions (e.g., extreme heat, strong bases) that would degrade sensitive "warheads" or E3 ligase ligands in PROTAC molecules.

Mechanistic Strategy: The "In Situ" Finkelstein Activation

Direct displacement of a chloride by a nucleophile (Nu) is often too slow. The most robust solution is the Catalytic Finkelstein Reaction .

Instead of converting the chloride to an iodide in a separate step, we add a catalytic amount of iodide salt (KI or NaI) to the reaction mixture.

• Activation: The iodide anion (

  ), being a superior nucleophile, rapidly displaces the chloride to form a transient, highly reactive alkyl iodide.

• Product Formation: The target nucleophile then displaces the iodide (a superior leaving group) to form the final product.

• Recycling: The iodide ion is regenerated to activate another chloride molecule.

Mechanism Visualization

The following diagram illustrates the catalytic cycle that accelerates the reaction without isolating the unstable iodide intermediate.

Figure 1: Catalytic cycle of the in situ Finkelstein reaction. The iodide acts as a nucleophilic catalyst, converting the sluggish alkyl chloride into a reactive alkyl iodide intermediate.

Optimization of Reaction Conditions

Success depends on three variables: Solvent polarity, Catalyst source, and Temperature.

A. Solvent Selection: The Dipolar Aprotic Advantage

For alkyl chlorides, protic solvents (MeOH, EtOH) are detrimental because they solvate the nucleophile, reducing its reactivity. Polar Aprotic Solvents are mandatory to leave the nucleophile "naked" and reactive.

Solvent	Dielectric Constant ( )	Suitability for Alkyl Chlorides	Notes
DMF (N,N-Dimethylformamide)	36.7	High	Standard choice. Good solubility for most organic linkers.
DMSO (Dimethyl sulfoxide)	46.7	Very High	Highest reaction rates due to high polarity. Harder to remove (high BP).
NMP (N-Methyl-2-pyrrolidone)	32.2	High	Excellent for stubborn substrates; stable at high heat (>80°C).
Acetone	20.7	Low	Boiling point (56°C) is often too low for alkyl chloride activation.

B. Catalyst & Base Selection

• Catalyst: Potassium Iodide (KI) is generally preferred over Sodium Iodide (NaI) in DMF/DMSO due to slightly better solubility profiles of the counter-ions in these specific conditions, though both work.

• Base:

  • For Phenols/Thiols:Cesium Carbonate (

    ) . The "Cesium Effect" improves solubility and reactivity of the nucleophile.

  • For Amines:DIPEA (Hünig's Base) or

    . Avoid strong bases (NaH, KOtBu) to prevent E2 elimination.

Standard Protocol: Alkyl Chloride Substitution

Application: Conjugation of a primary alkyl chloride linker to a phenol or secondary amine (e.g., assembling a PROTAC warhead).

Materials

• Substrate: Alkyl Chloride Linker (1.0 equiv)

• Nucleophile: Target Phenol/Amine (1.1 - 1.2 equiv)

• Catalyst: Potassium Iodide (KI) (0.2 - 0.5 equiv)

• Base: Cesium Carbonate (

  ) (1.5 - 2.0 equiv)

• Solvent: Anhydrous DMF or DMSO (0.1 M - 0.2 M concentration)

Step-by-Step Methodology

• Preparation: Flame-dry a reaction vial and purge with Nitrogen or Argon.

• Dissolution: Add the Nucleophile and Base (

  ) to the vial. Add anhydrous DMF. Stir at Room Temperature (RT) for 15 minutes to ensure deprotonation/activation of the nucleophile.

• Catalyst Addition: Add the Alkyl Chloride linker and the KI catalyst.

• Reaction:

  • Primary Chlorides: Heat to 60°C . Monitor by LC-MS. Reaction time: 4–16 hours.

  • Secondary Chlorides: Heat to 80°C . Reaction time may extend to 24 hours.

  • Note: If using DMSO, ensure the temperature does not exceed 100°C to avoid solvent decomposition or oxidation side-reactions.

• Workup:

  • Dilute reaction mixture with EtOAc.

  • Wash 3x with water (critical to remove DMF/DMSO) and 1x with Brine.

  • Dry over

    , filter, and concentrate.

Troubleshooting & Decision Tree

Common issues include elimination (alkene formation) or no reaction. Use this logic flow to troubleshoot.

Figure 2: Troubleshooting logic for alkyl chloride substitutions. SM = Starting Material.

Case Study: HaloTag® Ligand Synthesis

Context: HaloTag ligands utilize a specific chloroalkane linker (typically 6-chlorohexyl) that covalently binds to the HaloTag protein.

• Why Chloride? The reaction with the protein relies on a specific mechanism where the chloride is displaced by an aspartate residue in the enzyme tunnel. A bromide or iodide would be too reactive and might hydrolyze before entering the cell or binding the protein.

• Synthesis Challenge: Attaching the 6-chlorohexyl linker to a drug/dye without displacing the essential chloride.

• Solution: Use the Finkelstein protocol in reverse logic. If you need to attach the linker via the non-chloride end, ensure the chloride is stable. If you are synthesizing the linker itself, use the conditions above.

  • Reference Insight: When attaching a ligand to a commercially available HaloTag amine (O2, O4), standard amide coupling is used, preserving the alkyl chloride. If building the linker, the

    displacement of a di-halide (e.g., 1-bromo-6-chlorohexane) exploits the reactivity difference: the nucleophile attacks the Bromide (fast) leaving the Chloride (slow) intact for the protein tag [1][3].

References

• Finkelstein Reaction Mechanism & Conditions

  • Source: Organic Chemistry Portal.[1] "Finkelstein Reaction."[1][2][3]

  • URL:[Link]

• PROTAC Linker Design & Synthesis

  • Source: Troup, R. I., et al. (2020).[4] "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy.

  • URL:[Link]

• Solvent Effects in SN2 Reactions

  • Source: Chemistry LibreTexts. "11.3: Characteristics of the SN2 Reaction."

  • URL:[Link]

• Alkyl Halides in Drug Discovery

  • Source: Shea, K., et al. (2016). "Chiral Alkyl Halides: Underexplored Motifs in Medicine." Bioorganic & Medicinal Chemistry Letters.

  • URL:[Link]

Sources

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. byjus.com [byjus.com]
• 4. researchgate.net [researchgate.net]

Application Note: Conjugating VH032-Peg6-6C-CL for PROTAC Synthesis

This Application Note and Protocol guide details the chemical conjugation of the E3 ligase ligand-linker conjugate VH032-Peg6-6C-CL to a target protein ligand.

Based on standard medicinal chemistry nomenclature and the context of PROTAC (Proteolysis Targeting Chimera) building blocks, "6C-CL" refers to a 6-carbon alkyl chain terminating in a Chloride (Cl) group. This molecule acts as an electrophile, designed to react with a nucleophile (amine, hydroxyl, or thiol) on your target protein ligand via an SN2 mechanism.

Introduction & Mechanism

The development of PROTACs requires the precise linkage of an E3 ligase ligand (VH032, targeting VHL) to a ligand targeting a Protein of Interest (POI).[1][2] The VH032-Peg6-6C-CL building block provides a pre-assembled "anchor" (VH032) and "chain" (Peg6-Alkyl), leaving the "hook" (the Chloride) ready for attachment.

Why Peg6-6C-Cl?

• Permeability vs. Solubility: The PEG (Polyethylene Glycol) sector enhances water solubility, crucial for the hydrophobic VH032 moiety. The 6-carbon alkyl spacer (C6) provides a hydrophobic transition to the reactive handle, often improving cell permeability compared to pure PEG linkers.

• The Chloride Challenge: Alkyl chlorides (R-Cl) are moderately reactive electrophiles. They are more stable than alkyl bromides or iodides (preventing premature degradation) but require specific activation conditions (Finkelstein catalysis) to react efficiently with target ligands.

Reaction Design: The Finkelstein-Assisted Alkylation

Direct reaction of an alkyl chloride with a nucleophile (like a secondary amine on a kinase inhibitor) is often sluggish. To ensure high yields and complete conversion, this protocol utilizes Potassium Iodide (KI) or Sodium Iodide (NaI) .

• Mechanism: The Iodide ion (I⁻) displaces the Chloride (Cl⁻) to form a transient, highly reactive Alkyl Iodide (R-I) in situ. The target ligand then rapidly displaces the Iodide.

• Reaction Type: Nucleophilic Substitution (SN2).

Material Preparation

Component	Specification	Role	Notes
VH032-Peg6-6C-CL	>95% Purity	Electrophile (Linker-E3)	Store at -20°C; hygroscopic.
Target Ligand	Contains 1°/2° Amine or Hydroxyl	Nucleophile (Warhead)	Must be free of competing nucleophiles.
Solvent	Anhydrous DMF or DMSO	Reaction Medium	Remove water to prevent hydrolysis.
Base	DIPEA or K₂CO₃	Proton Scavenger	Neutralizes HCl byproduct.
Catalyst	Potassium Iodide (KI)	Finkelstein Catalyst	Critical for Alkyl Chlorides.

Detailed Conjugation Protocol

Phase A: Reaction Setup

• Scale: This protocol is normalized for 10 mg of Target Ligand. Adjust volumes proportionally.

• Molar Ratio: 1.0 equiv Ligand : 1.2 equiv VH032-Linker : 3.0 equiv Base.

Step-by-Step Procedure:

• Dissolution of Ligand:

  • In a 4 mL glass vial equipped with a magnetic stir bar, dissolve 10 mg of your Target Ligand in 0.5 mL anhydrous DMF .

  • Expert Tip: If the ligand contains a phenol (hydroxyl) instead of an amine, use Cesium Carbonate (Cs₂CO₃) as the base instead of DIPEA to ensure deprotonation.

• Addition of Catalyst (The Activation Step):

  • Add 0.5 equivalents of Potassium Iodide (KI).

  • Note: The solution may turn slightly yellow; this is normal.

• Addition of Linker:

  • Add 1.2 equivalents of VH032-Peg6-6C-CL (dissolved in 0.2 mL DMF) to the reaction vial.

  • Reasoning: A slight excess of the linker ensures complete consumption of the valuable Target Ligand.

• Base Addition:

  • Add 3.0 equivalents of DIPEA (N,N-Diisopropylethylamine).

  • Seal the vial under nitrogen or argon atmosphere if possible.

• Reaction Incubation:

  • Heat the reaction block to 60°C .

  • Stir at 500 RPM for 4–16 hours .

  • Monitoring: Check by LC-MS every 2 hours. Look for the mass of [Ligand + Linker - HCl].

  • Troubleshooting: If conversion is <50% after 6 hours, increase temperature to 80°C and add another 0.5 eq of KI.

Phase B: Work-up and Purification

• Quenching:

  • Cool the reaction to room temperature.[2]

  • Dilute with 2 mL of 50% Acetonitrile/Water (containing 0.1% Formic Acid).

• Filtration:

  • Filter through a 0.22 µm syringe filter to remove any insoluble inorganic salts (KI/KCl).

• Purification (Prep-HPLC):

  • Column: C18 Reverse Phase (e.g., XBridge C18).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Collection: Collect the peak corresponding to the product mass.

• Lyophilization:

  • Freeze the collected fractions and lyophilize to obtain the final PROTAC as a powder.

Visualization of Workflow

Caption: Finkelstein-assisted SN2 conjugation strategy. The catalyst (KI) converts the sluggish alkyl chloride into a reactive alkyl iodide intermediate.

Validation & Functional Assays

Once synthesized, the PROTAC must be validated for both chemical identity and biological function.

A. Chemical Validation

• LC-MS: Confirm purity >95% and correct molecular weight.

• NMR (1H): Verify the presence of the VH032 characteristic peaks (hydroxyproline core) and the target ligand signals. The disappearance of the triplet signal associated with the CH2-Cl (typically ~3.5 ppm) and appearance of a new signal adjacent to the nitrogen/oxygen (~2.5-3.0 ppm) confirms conjugation.

B. Biological Validation (Degradation Assay)

• Cell Treatment: Treat cells expressing the POI with the PROTAC (dose-response: 1 nM – 10 µM) for 24 hours.

• Control: Use VH032-Linker-OH (non-reactive) or a PROTAC epimer (VHL non-binder) as a negative control.

• Readout: Western Blot or HiBiT assay to quantify POI levels.

• DC50 Calculation: Determine the concentration required for 50% degradation of the target.

Caption: Mechanism of Action. The synthesized PROTAC bridges the POI and VHL, inducing ubiquitination and subsequent proteasomal degradation.

References

• MedChemExpress (MCE). VH032-PEG5-C6-Cl (HaloPROTAC 2) Product Data Sheet. Retrieved from .

• BroadPharm. VH032 and PROTAC Linker Catalog. Retrieved from .

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signaling downstream of HIF-α hydroxylation via VHL inhibition. Nature Communications. (Describes the structural basis of VH032).
• Maniaci, C., et al. (2017). Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nature Communications.
• Testa, A., et al. (2020). 3-Bromo-5-(1-((4-cyanophenyl)amino)-1-oxopropan-2-yl)-N-(3-methoxyphenyl)benzamide as a potent and selective p38α inhibitor. Journal of Medicinal Chemistry.

Sources

• 1. Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Researcher's Guide to the Purification and Characterization of Final PROTAC Compounds

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutic intervention, redirecting the cellular ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1] The successful synthesis of these heterobifunctional molecules is only half the battle; rigorous purification is paramount to obtaining high-quality compounds suitable for downstream biological evaluation.[2] This guide provides a comprehensive overview of robust purification strategies for final PROTAC compounds after conjugation, focusing on the practical application of chromatographic techniques. We delve into the unique challenges posed by the physicochemical properties of PROTACs and offer detailed, field-proven protocols for flash chromatography and preparative high-performance liquid chromatography (HPLC). Furthermore, this document establishes a framework for the essential analytical characterization required to ensure the identity, purity, and integrity of the final PROTAC product, thereby providing a self-validating system for researchers in drug discovery and development.

The Unique Purification Challenge of PROTACs

PROTACs are architecturally complex, typically comprising two distinct ligands connected by a flexible linker.[3] This tripartite structure often results in molecules with high molecular weights, an abundance of rotatable bonds, and consequently, challenging physicochemical properties. These can include poor solubility, a tendency for aggregation, and a "greasy" nature due to the combination of hydrophobic ligands and potentially long, flexible linkers.[4][5] Such characteristics present significant hurdles for purification, as they can lead to poor chromatographic peak shape, co-elution with closely related impurities, and difficulties in handling and sample preparation.[6]

The final conjugation step in PROTAC synthesis often yields a complex crude mixture containing unreacted starting materials (the protein of interest ligand, the E3 ligase ligand, and the linker), coupling reagents, and various side-products.[4] Achieving the high purity (>95%, often >98%) required for reliable biological assays and in vivo studies necessitates a multi-step purification strategy.[2][7]

Strategic Workflow for PROTAC Purification and Analysis

A systematic and multi-step approach is crucial for the successful isolation of a pure PROTAC compound. The general workflow involves an initial bulk purification to remove major impurities, followed by a high-resolution polishing step to achieve the desired final purity. Each stage is critically supported by analytical characterization to guide the process and validate the final product.

Caption: General workflow for PROTAC purification and analysis.

Purification Methodologies and Protocols

The choice of purification technique is dictated by the physicochemical properties of the PROTAC and the nature of the impurities. A combination of normal-phase and reversed-phase chromatography is often the most effective strategy.[2]

Protocol 1: Normal-Phase Flash Chromatography

Normal-phase flash chromatography is an excellent initial step for removing less polar impurities from the crude reaction mixture.[8] It is a relatively quick and high-capacity technique ideal for handling larger quantities of material.

Rationale: This method separates compounds based on their polarity, with less polar compounds eluting first. Since many PROTACs possess significant polarity due to their linkers and ligands, this technique effectively retains the target compound on the silica column while allowing non-polar byproducts and excess reagents to be washed away.[2]

Experimental Protocol:

• Sample Preparation:

  • Dissolve the crude PROTAC material in a minimal amount of a suitable solvent, such as dichloromethane (DCM) or a mixture of DCM and methanol.

  • For compounds with poor solubility, a dry-loading technique is recommended: adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.[2]

• Column and Mobile Phase Selection:

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase: A common mobile phase system is a gradient of methanol (MeOH) in DCM. A typical starting point is 0-10% MeOH in DCM.

• Chromatography Execution:

  • Equilibrate the silica gel column with the initial, low-polarity mobile phase (e.g., 100% DCM or 98:2 DCM:MeOH).[2]

  • Load the sample onto the column.

  • Begin elution with the starting mobile phase and gradually increase the polarity by increasing the percentage of methanol.

  • Monitor the elution of compounds using a UV detector, typically at 254 nm, as most PROTACs contain aromatic moieties.[2]

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the UV-active peaks.

  • Analyze the collected fractions by thin-layer chromatography (TLC) or analytical LC-MS to identify those containing the desired PROTAC.[2]

  • Pool the fractions containing the pure or semi-pure product.

  • Evaporate the solvent under reduced pressure.

Protocol 2: Reversed-Phase Preparative HPLC (RP-Prep-HPLC)

Reversed-phase preparative HPLC is the workhorse for the final polishing step, designed to achieve the high purity required for biological assays.[2]

Rationale: RP-HPLC separates molecules based on their hydrophobicity. The non-polar stationary phase (typically C18) retains hydrophobic molecules, which are then eluted by an increasing concentration of an organic solvent in the mobile phase. This method is highly effective at separating the target PROTAC from closely related, more polar impurities that may have co-eluted during flash chromatography.

Experimental Protocol:

• Method Development (Analytical Scale):

  • Before committing to a preparative run, it is highly recommended to develop and optimize the separation method on an analytical HPLC system with a C18 column.[2] This allows for fine-tuning of the gradient to achieve optimal resolution between the PROTAC and its impurities, saving time and valuable sample.

• Sample Preparation:

  • Dissolve the partially purified PROTAC from the flash chromatography step in a suitable solvent, such as a small volume of dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).

  • Dilute the sample with the initial mobile phase (e.g., 20% acetonitrile in water with 0.1% formic acid).

  • It is critical to filter the sample through a 0.2 or 0.45 µm syringe filter before injection to prevent clogging of the HPLC column and system.[9]

• Column and Mobile Phase:

  • Stationary Phase: A preparative C18 column is the most common choice.

  • Mobile Phase: A gradient of acetonitrile (ACN) in water is typically used.[7] The addition of an acid modifier, such as 0.1% formic acid (FA) or 0.1% trifluoroacetic acid (TFA), is crucial for protonating acidic residues (like carboxylates) and improving peak shape.

• Chromatography Execution:

  • Equilibrate the preparative C18 column with the initial mobile phase conditions for at least 3-5 column volumes.[2]

  • Inject the filtered sample onto the column.

  • Run the optimized gradient (e.g., a linear gradient from 20% to 80% ACN in water over 30 minutes).[2]

  • Monitor the elution at appropriate UV wavelengths (e.g., 254 nm and/or a wavelength specific to a chromophore in your molecule).

• Fraction Collection and Post-Purification Processing:

  • Collect fractions corresponding to the main peak of the desired PROTAC.

  • Analyze the purity of the collected fractions using analytical LC-MS.[2]

  • Pool the fractions that meet the desired purity specification (e.g., >98%).

  • Remove the organic solvent (ACN) using a rotary evaporator.

  • Lyophilize the remaining aqueous solution to obtain the final pure PROTAC as a solid, typically as a TFA or formate salt.[2]

Alternative and Emerging Techniques: Supercritical Fluid Chromatography (SFC)

For certain PROTACs, particularly those that are chiral or have poor solubility in common HPLC solvents, Supercritical Fluid Chromatography (SFC) is emerging as a powerful alternative.[10][11]

Rationale: SFC utilizes supercritical CO2 as the primary mobile phase, often with a co-solvent like methanol. This technique offers several advantages, including faster separations, reduced solvent consumption, and faster post-purification dry-down times compared to RP-HPLC.[10] It provides an orthogonal separation mechanism to RP-HPLC, which can be beneficial for resolving difficult impurities.

Technique	Principle	Typical Use Case	Advantages	Disadvantages
Normal-Phase Flash Chromatography	Adsorption; separation based on polarity.	Initial bulk purification of crude material.	High capacity, fast, cost-effective.	Lower resolution than HPLC, may not separate closely related impurities.
Reversed-Phase Prep HPLC	Partitioning; separation based on hydrophobicity.	Final high-resolution polishing step.	High resolution, well-established, versatile.	High solvent consumption, long run times, can be slow to scale up.
Supercritical Fluid Chromatography (SFC)	Partitioning and adsorption in a supercritical fluid mobile phase.	Purification of chiral PROTACs, or as an orthogonal technique to RP-HPLC.	Fast, reduced organic solvent use, quick sample recovery.[10]	Requires specialized equipment, may not be suitable for all PROTACs.

A Self-Validating System: Final QC Analysis

Rigorous analytical characterization is non-negotiable to ensure the quality and integrity of the final PROTAC compound.[2] This validation step confirms that the purified material is indeed the correct molecule at the desired purity level, free from contaminants that could confound biological data.

Caption: Decision-making workflow for final PROTAC quality control.

LC-MS (Purity and Identity)

• Purpose: To confirm the purity of the final compound and verify its molecular weight.

• Method: An analytical C18 column with a fast gradient of ACN in water (with 0.1% FA) is used. The UV chromatogram (e.g., at 254 nm) is integrated to determine the purity percentage. The mass spectrometer provides the mass-to-charge ratio (m/z) of the eluting peak, which should correspond to the expected molecular weight of the PROTAC.[12][13]

• Acceptance Criteria: Purity ≥ 98%; observed m/z matches the calculated molecular weight.

NMR (Structural Confirmation)

• Purpose: To unequivocally confirm the chemical structure of the PROTAC.

• Method: ¹H and ¹³C NMR spectroscopy should be performed. The spectra should display all expected signals with the correct chemical shifts, multiplicities, and integrations corresponding to the PROTAC's structure.[2][14]

• Acceptance Criteria: The obtained NMR spectra are consistent with the proposed chemical structure.

High-Resolution Mass Spectrometry (HRMS)

• Purpose: To provide an accurate mass measurement, which confirms the elemental composition of the molecule.

• Method: Techniques like ESI-TOF or Orbitrap mass spectrometry are used.

• Acceptance Criteria: The measured mass is within 5 ppm of the calculated theoretical mass.

Conclusion

The purification of final PROTAC compounds is a critical and often challenging step in the drug discovery process. The inherent complexity of these molecules necessitates a well-designed, multi-step purification strategy, typically involving a combination of normal-phase flash chromatography and reversed-phase preparative HPLC. By implementing the detailed protocols and strategic workflows outlined in this guide, researchers can systematically overcome common purification hurdles. Crucially, the process must be underpinned by rigorous analytical quality control, including LC-MS, NMR, and HRMS, to ensure the integrity of the final compound. This self-validating approach is essential for generating reliable and reproducible data in subsequent biological and preclinical studies, ultimately accelerating the development of this promising therapeutic modality.

References

• ResearchGate. (n.d.). HPLC purification of peptides and miniature proteins. ResearchGate. [Link]

• Oxford Global. (2022). Getting PROTACs into the Clinic: The Challenges. Oxford Global. [Link]

• Waters Corporation. (n.d.). Method Development of Proteolysis Targeting Chimera (PROTAC) Compound ARV-825 Forced Degradation Sample Using the Systematic Screening Protocol. Waters Corporation. [Link]

• National Center for Biotechnology Information. (2025). Methods to accelerate PROTAC drug discovery. National Center for Biotechnology Information. [Link]

• Teledyne ISCO. (2022). Preparative Supercritical Fluid Chromatography Made Easy. YouTube. [Link]

• ACS Publications. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. Journal of Medicinal Chemistry. [Link]

• Boston Biochem. (n.d.). PROTAC Synthesis Kits for Targeted Protein Degradation. Boston Biochem. [Link]

• YouTube. (2024). Best Practices for PROTACs - UPS, MoA and Design of PROTACs (Part 1A). YouTube. [Link]

• National Center for Biotechnology Information. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. National Center for Biotechnology Information. [Link]

• The Biochemist. (2021). A beginner's guide to PROTACs and targeted protein degradation. The Biochemist. [Link]

• Mtoz Biolabs. (n.d.). PROTAC Molecules Activity and Efficacy Evaluate Service. Mtoz Biolabs. [Link]

• Waters Corporation. (2025). Degradation Products of ARV-825 Proteolysis Targeting Chimera (PROTAC) Compound: Isolation and Purification Using Analytical Scale Fraction Collection. Waters Corporation. [Link]

• Taylor & Francis Online. (n.d.). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Taylor & Francis Online. [Link]

• Waters Corporation. (n.d.). Rapid High Sensitivity LC-MS/MS Bioanalytical Method for the Simultaneous Quantification of Gefitinib Based PROTACs – 3. Waters Corporation. [Link]

• ChemRxiv. (2024). Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the Mode of Action. ChemRxiv. [Link]

• ResearchGate. (2023). (PDF) Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. ResearchGate. [Link]

• ResearchGate. (2025). (PDF) Characterization of PROTAC specificity and endogenous protein interactomes using ProtacID. ResearchGate. [Link]

• Bioanalysis Zone. (n.d.). Sensitive LC-MS/MS approach for the quantification of proteolysis targeting chimeras in a biological matrix. Bioanalysis Zone. [Link]

• ACS Publications. (2020). Solution Conformations Shed Light on PROTAC Cell Permeability. ACS Publications. [Link]

• ACS Publications. (n.d.). Click. Screen. Degrade. A Miniaturized D2B Workflow for Rapid PROTAC Discovery. Journal of Medicinal Chemistry. [Link]

• National Center for Biotechnology Information. (2022). Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies. National Center for Biotechnology Information. [Link]

• ScienceOpen. (2024). Application of PROTACs in target identification and validation. ScienceOpen. [Link]

• PubMed. (2020). The development of a sub/supercritical fluid chromatography based purification method for peptides. PubMed. [Link]

• LCGC International. (2024). Supercritical Fluid Chromatography: A Workhorse in Drug Discovery. LCGC International. [Link]

• National Center for Biotechnology Information. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. National Center for Biotechnology Information. [Link]

• ChemRxiv. (n.d.). Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the. ChemRxiv. [Link]

• National Center for Biotechnology Information. (n.d.). Estimating the cooperativity of PROTAC-induced ternary complexes using 19F NMR displacement assay. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Experimental NMR data for amorphous PROTAC 2 A 900 MHz 1D ¹H spectrum.... ResearchGate. [Link]

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• 1. lifesensors.com [lifesensors.com]
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• 3. Methods to accelerate PROTAC drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
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• 13. Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Estimating the cooperativity of PROTAC-induced ternary complexes using 19F NMR displacement assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving solubility of VH032-based PROTACs in DMSO

Technical Support Center: Optimizing VH032-Based PROTAC Solubility

Introduction: The VH032 Solubility Paradox

As researchers in targeted protein degradation (TPD), we frequently encounter a specific bottleneck with Von Hippel-Lindau (VHL) recruiting PROTACs. While the VH032 ligand is the gold standard for high-affinity VHL binding (

nM), its physicochemical profile—specifically its high hydrogen bond donor (HBD) count and rigid stereochemistry—often leads to poor solubility in Dimethyl Sulfoxide (DMSO).

This guide addresses the technical root causes of these solubility failures and provides actionable protocols for both chemical optimization (for medicinal chemists) and stock handling (for biologists).

Module 1: Chemical Design Strategies (Root Cause Mitigation)

If you are in the design phase, "fixing" solubility in the flask is far superior to fighting it in the assay plate. The core issue with VH032 is the exposed amide bonds which act as aggregation nuceli in high-concentration aprotic solvents like DMSO.

Strategy A: Amide-to-Ester Substitution

A proven method to improve permeability and solubility is replacing the amide bond connecting the linker to the VHL ligand with an ester.

• Mechanism: This removes a Hydrogen Bond Donor (HBD). HBDs are primary drivers of crystal lattice energy; reducing them lowers the energy barrier for solvation.

• Impact: Research indicates this substitution can improve cell permeability without significantly compromising VHL binding affinity [1].

Strategy B: The "Solubility Tag" (Piperazine Modification)

For severe solubility issues, modifying the solvent-exposed region of the VH032 ligand is necessary.

• Mechanism: Incorporating a dibasic piperazine ring into the VHL ligand scaffold disrupts planar stacking and introduces ionizable centers that enhance solvation in polar aprotic solvents.

• Impact: Studies have shown up to a 170-fold increase in aqueous solubility using this rational scaffold redesign, which translates to more stable DMSO stocks that do not crash out upon aqueous dilution [2].

Decision Tree: Chemical Optimization

Figure 1: Decision matrix for chemical modification of VH032 PROTACs to improve physicochemical properties.

Module 2: Stock Solution Management (Protocol & Handling)

For biologists and screeners working with existing compounds, the focus shifts to formulation integrity . The most common cause of VH032 precipitation in DMSO is hygroscopicity . DMSO is highly hygroscopic; it absorbs atmospheric water, which acts as an anti-solvent for lipophilic PROTACs.

Protocol: Preparation of "Bone Dry" PROTAC Stocks

Objective: Create a stable 10 mM stock solution that resists freeze-thaw precipitation.

Materials:

• Anhydrous DMSO (≥99.9%, stored over molecular sieves).

• Vial with PTFE-lined cap (avoid polyethylene caps which can leach plasticizers).

• Argon or Nitrogen gas line.

Step-by-Step Workflow:

• Equilibration: Allow the PROTAC solid and Anhydrous DMSO bottle to reach room temperature before opening. Opening cold DMSO attracts condensation immediately.

• Solubilization: Add DMSO to the PROTAC vial to achieve 10 mM (avoid 50-100 mM for VH032 compounds unless solubility is validated).

• Sonication: Sonicate in a water bath at 37°C for 10-15 minutes .

  • Why? VH032 compounds often form "metastable" amorphous aggregates. Heat + acoustic energy breaks these lattices.

• Visual Inspection: Hold the vial against a light source. The solution must be perfectly clear. Any turbidity indicates micro-precipitation.

• Aliquot & Seal: Immediately aliquot into single-use volumes (e.g., 20-50 µL).

  • Critical: Overlay the tubes with Argon/Nitrogen gas before closing to displace humid air.

• Storage: Store at -20°C or -80°C.

Data: Impact of Water Content on Solubility

Solvent Condition	VH032-PROTAC Solubility Limit (Approx.)	Risk Level
Anhydrous DMSO (<0.1% Water)	> 50 mM	Low
"Benchtop" DMSO (0.5% Water)	~ 10-20 mM	Moderate
Old DMSO (1-2% Water)	< 5 mM	High (Precipitation Likely)

Module 3: Troubleshooting Center (FAQ)

Q1: My PROTAC precipitated after thawing the stock. Can I save it? A: Yes, usually. This is often "kinetic precipitation" driven by the temperature drop.

• Fix: Vortex the tube vigorously for 30 seconds, then place it in a 37°C water bath for 10 minutes. If it does not redissolve, add 10% volume of fresh anhydrous DMSO. If solids persist, centrifuge (13,000 rpm, 5 min) and use the supernatant, but re-quantify the concentration using UV-Vis (A280) before use.

Q2: The stock is clear, but it crashes out when I dilute into cell media. A: This is the "solubility cliff." You are crossing from a solvent system (DMSO) to an anti-solvent system (Water).

• Fix 1 (Intermediate Dilution): Do not jump from 10 mM stock

  10 µM media (1:1000 dilution). Instead, perform an intermediate dilution in DMSO to 1 mM, then dilute into media. This improves mixing kinetics.

• Fix 2 (Carrier Protein): Ensure your media contains FBS (Fetal Bovine Serum) before adding the compound. Albumin in serum acts as a carrier, sequestering the lipophilic PROTAC and preventing aggregation [3].

Q3: Can I use acid or base to improve solubility in DMSO? A: Generally, No . While VH032 has amine groups, adding HCl to DMSO stocks can cause chemical degradation of the linker (ester hydrolysis) or the warhead over time. Rely on cosolvents (e.g., tert-butanol) if absolutely necessary, but strictly avoid pH adjustment for long-term storage.

Workflow Visualization: The "Bone Dry" Cycle

Figure 2: Best-practice workflow for preparing VH032-PROTAC stock solutions to minimize precipitation risks.

References

• Klein, V. G., et al. (2020). "Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity." Journal of Medicinal Chemistry. Link

• Frost, J., et al. (2025). "Enhancing Solubility in VHL-Based PROTACs: Optimized USP7 Degraders for Improved Developability." Journal of Medicinal Chemistry. Link

• Popa-Burke, I., et al. (2014). "Compound Precipitation in High-Concentration DMSO Solutions." Journal of Biomolecular Screening. Link[1]

Sources

• 1. researchgate.net [researchgate.net]

troubleshooting low yields in alkyl chloride substitution reactions

Topic: Troubleshooting Low Yields in Alkyl Chloride Substitution (

/ ) Audience: Senior Researchers & Process Chemists

Welcome to the Reaction Optimization Center

Alkyl chlorides (R-Cl) present a thermodynamic and kinetic paradox in synthesis. While they are often cheaper and more stable than their bromide or iodide counterparts, the C-Cl bond dissociation energy (~81 kcal/mol) renders them significantly less electrophilic.

This guide addresses the three most common failure modes in alkyl chloride substitution: Inertness (reaction fails to start), Elimination (formation of alkenes), and Phase Incompatibility (reagents failing to mix).

Diagnostic Logic: The Troubleshooting Flow

Before altering conditions, locate your specific failure mode using the logic tree below.

Figure 1: Decision matrix for diagnosing reaction failures based on crude analysis.

Module 1: Reactivity & Activation

Q: My starting material is unreactive even at reflux. How do I activate the C-Cl bond?

The Core Issue: The chloride ion is a poor leaving group in

reactions compared to bromide or iodide. The activation energy required to break the C-Cl bond is often too high for standard nucleophilic attack.

The Fix: The Finkelstein Modification (In-Situ Iodination) Instead of forcing the reaction with heat (which promotes degradation), use the Finkelstein reaction principle catalytically. By adding a catalytic amount of iodide source (NaI or KI), you convert a small population of your alkyl chloride (R-Cl) into the highly reactive alkyl iodide (R-I).

Mechanism:

• (Equilibrium)
• (Fast Substitution)

• The iodide recycles.

Protocol: Catalytic Finkelstein Activation

• Reagents: Sodium Iodide (NaI) or Potassium Iodide (KI) (10–20 mol%).

• Solvent: Acetone or 2-Butanone (MEK).

  • Note: In classic Finkelstein, acetone is used because NaCl precipitates, driving the equilibrium. For catalytic use, solubility of the nucleophile is more important.

• Procedure:

  • Dissolve R-Cl (1.0 equiv) in solvent (0.5 M).

  • Add NaI (0.15 equiv). Stir for 30 mins to allow initial R-I formation.

  • Add your nucleophile (1.1–1.5 equiv).

  • Monitor consumption of R-Cl.

Figure 2: Catalytic cycle showing the transient formation of the reactive alkyl iodide.

Module 2: Phase Transfer & Solvation

Q: My nucleophile is ionic (e.g., NaCN, NaN3), but my substrate is organic. The reaction is heterogeneous and slow.

The Core Issue: Reagent incompatibility.[1] Ionic nucleophiles are soluble in water; organic chlorides are soluble in organic solvents. They physically cannot meet to react.

The Fix: Phase Transfer Catalysis (PTC) Use a "molecular shuttle"—typically a quaternary ammonium salt (

)—to transport the anion from the aqueous/solid phase into the organic phase.

Selection Guide for PTC:

Nucleophile Type	Recommended Catalyst	Mechanism of Action
Anionic (CN-, N3-, OH-)	TBAI (Tetrabutylammonium iodide)	Forms lipophilic ion pair [ ] soluble in DCM/Toluene.
Potassium Salts (K+)	18-Crown-6	Chelates , leaving the anion "naked" and highly reactive.
General / Cost-Effective	Aliquat 336 (Methyltrioctylammonium chloride)	High lipophilicity for deep non-polar solvents (Hexane/Toluene).

Protocol: Solid-Liquid PTC (The "Dry" Method) Use this for moisture-sensitive substrates.

• Suspend pulverized solid nucleophile (e.g., KCN, 1.5 equiv) in Toluene or Acetonitrile.

• Add 18-Crown-6 (5–10 mol%).

• Add R-Cl.

• Vigorous stirring is critical (800+ RPM) to maximize surface area contact.

Module 3: Competition Control (Elimination)

Q: I am observing significant alkene formation (Elimination) instead of substitution.

The Core Issue: Basic nucleophiles (alkoxides, hydroxide) attacking the

-hydrogen instead of the -carbon. This is prevalent in secondary alkyl chlorides.

The Fix: Modulating Basicity and Solvation You must decouple nucleophilicity from basicity. This is largely controlled by the solvent's dielectric constant and its ability to solvate anions.

Solvent Selection Data:

Solvent Class	Examples	Effect on Nucleophile	Effect on Reaction Rate ( )
Polar Protic	Methanol, Water, Ethanol	Suppresses: H-bonds cage the anion, reducing reactivity.	Slow: (Reference rate: 1x)
Polar Aprotic	DMSO, DMF, Acetone, MeCN	Enhances: Solvates cation only; leaves anion "naked."	Fast: (Reference rate: ~500x - 1000x faster)
Non-Polar	Toluene, DCM	Neutral: Requires PTC to work.	Variable

Optimization Steps:

• Switch Solvent: Move from Ethanol to DMSO or DMF . The rate enhancement allows you to run the reaction at a lower temperature, which kinetically disfavors elimination (Elimination has a higher

  than Substitution).

• Change Nucleophile: If using

  , switch to a less basic equivalent if possible (e.g., acetate followed by hydrolysis).

• Sterics: Use a linear, unhindered nucleophile.

References

• Finkelstein Reaction Mechanism & Conditions.Wikipedia / Organic Chemistry Portal.

  • Source:

• Solvent Effects in Substitution Reactions.Chemistry LibreTexts.

  • Source:

• Phase Transfer Catalysis Guidelines.Master Organic Chemistry.

  • Source:

• Elimination vs. Substitution Competition.Khan Academy / LibreTexts.

  • Source:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Navigating Sluggish VH032 Linker Coupling: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for VH032 linker coupling. This guide is designed to provide you, as a senior application scientist, with in-depth troubleshooting strategies and advanced solutions for overcoming sluggish amide bond formation when conjugating linkers to the VH032 E3 ligase ligand. We understand that inefficient coupling can be a significant bottleneck in the synthesis of Proteolysis Targeting Chimeras (PROTACs), and this resource is structured to offer actionable insights and detailed protocols to enhance your reaction efficiency and success rate.

Understanding the Challenge: Why Can VH032 Linker Coupling Be Sluggish?

The primary reason for slow or incomplete coupling of linkers to the N-terminus of VH032 lies in steric hindrance . The VH032 molecule possesses a sterically demanding architecture around the terminal amine, which can impede the approach of an activated carboxylic acid linker, especially if the linker itself is bulky or conformationally constrained. Standard coupling reagents, while effective in many contexts, may fail to provide sufficient activation or may be too sterically hindered to facilitate the reaction efficiently.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during VH032 linker coupling and provide targeted solutions.

Q1: My standard HATU/DIPEA coupling is giving low yields and requires long reaction times. What is the likely cause?

Answer: Sluggish kinetics with HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is a classic indicator of steric hindrance. While HATU is a powerful coupling reagent, its own bulk, combined with that of the VH032 and potentially your linker, can slow the reaction. Inefficient activation of the carboxylic acid or hindrance at the amine approach are the most probable causes.

Troubleshooting Steps:

• Optimize Reaction Conditions:

  • Temperature: Gently heating the reaction mixture (e.g., to 40-50 °C) can sometimes provide the necessary activation energy to overcome the steric barrier. However, monitor for potential side reactions or epimerization.

  • Solvent: Ensure you are using a suitable anhydrous solvent. While DMF is common, switching to a more polar aprotic solvent like NMP (N-Methyl-2-pyrrolidone) can sometimes improve solubility and reaction rates.[1]

  • Pre-activation: Allow the carboxylic acid linker to pre-activate with HATU and DIPEA for 15-30 minutes before adding the VH032 amine. This ensures the formation of the active OAt-ester intermediate, which can then react with the amine.

• Consider Alternative Reagents: If optimizing conditions for HATU fails, it is highly recommended to switch to a different class of coupling reagent better suited for sterically hindered couplings.

Q2: What are the best alternative coupling reagents for sterically hindered VH032 couplings?

Answer: For challenging amide bond formations involving sterically congested substrates like VH032, several classes of reagents have demonstrated superior performance. The choice often depends on the specific linker structure and the reaction scale.

• Phosphonium Salts (e.g., PyBOP, PyAOP):

  • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) and its analogues are excellent for hindered couplings. They are known to be highly reactive and can often succeed where uronium salts like HATU are less effective. A key advantage of phosphonium salts is that they do not have the potential side reaction of guanidinylation of the amine, which can be an issue with uronium salts when used in excess.

  • PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) is even more reactive than PyBOP due to the electronic properties of the HOAt leaving group and is particularly effective for coupling N-methylated or other sterically demanding amino acids.[2]

• Uronium/Aminium Salts with Alternative Leaving Groups (e.g., COMU):

  • COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) is a third-generation uronium salt that is often more efficient than HATU.[2] It is based on an Oxyma leaving group, which is more acidic and a better leaving group than HOBt or HOAt, leading to faster reaction rates. COMU is also known for its good solubility and for requiring only one equivalent of base.[2]

• Acyl Fluoride Intermediates:

  • Formation of an acyl fluoride from the carboxylic acid linker can be a highly effective strategy for coupling to sterically hindered amines. Acyl fluorides are generally more reactive than their corresponding activated esters and are small enough to minimize steric clash. This method is particularly useful when other standard coupling protocols fail.[3]

Reagent	Class	Key Advantages for Hindered Couplings	Potential Considerations
PyBOP	Phosphonium Salt	High reactivity, no guanidinylation side reaction.	Byproducts can sometimes be difficult to remove.
PyAOP	Phosphonium Salt	More reactive than PyBOP, excellent for N-methylated and highly hindered amines.[2]	Higher cost compared to other reagents.
COMU	Uronium/Aminium Salt	Often more efficient than HATU, good solubility, requires only 1 eq. of base.[2]	Can still cause guanidinylation if used in large excess.
Acyl Fluoride	Intermediate	Small, highly reactive electrophile, minimizes steric hindrance.[3]	Requires a two-step procedure (formation of acyl fluoride then coupling).

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific linker being coupled to VH032.

Protocol 1: General Procedure for Coupling with COMU

This protocol is a good first alternative to a sluggish HATU-mediated coupling.

Caption: Workflow for COMU-mediated VH032 linker coupling.

Step-by-Step Methodology:

• To a solution of the carboxylic acid linker (1.0 eq) in anhydrous DMF, add COMU (1.1 eq).

• Add DIPEA (2.0 eq) and stir the mixture at room temperature for 5 minutes for pre-activation.

• Add a solution of VH032 amine (1.2 eq) in anhydrous DMF.

• Stir the reaction mixture at room temperature for 2-12 hours, monitoring the progress by LC-MS.

• Upon completion, dilute the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Acyl Fluoride-Mediated Coupling for Highly Hindered Substrates

This two-step protocol is recommended when other methods provide unsatisfactory results.

Caption: Two-step workflow for acyl fluoride-mediated coupling to VH032.

Step-by-Step Methodology:

Step 1: Formation of the Acyl Fluoride

• Dissolve the carboxylic acid linker (1.0 eq) in anhydrous DCM and cool to 0 °C.

• Add pyridine (1.5 eq) followed by the dropwise addition of cyanuric fluoride (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate under reduced pressure to yield the crude acyl fluoride, which can often be used in the next step without further purification.

Step 2: Coupling with VH032 Amine

• Dissolve the acyl fluoride (1.0 eq) and VH032 amine (1.1 eq) in anhydrous DMF.

• Add DIPEA (2.0 eq) and stir the reaction at room temperature. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Monitor the reaction by LC-MS.

• Once complete, perform a standard aqueous workup and purify the product by chromatography.

Mechanistic Insights: Why are These Alternatives More Effective?

The enhanced efficacy of these alternative reagents in sterically demanding couplings can be attributed to several factors:

Caption: Factors influencing coupling efficiency with VH032.

• Increased Reactivity of the Activated Species: Reagents like PyAOP and COMU generate more reactive activated esters (OAt and Oxyma esters, respectively) compared to the OBt ester formed by HBTU. This higher reactivity can overcome the kinetic barrier imposed by steric hindrance.

• Reduced Steric Bulk of the Electrophile: The in situ formation of a small, highly reactive acyl fluoride minimizes steric repulsion during the nucleophilic attack by the VH032 amine, facilitating a more efficient reaction.

• Mechanism of Phosphonium Salts: Phosphonium salts like PyBOP are thought to proceed through a highly reactive acyloxyphosphonium intermediate. Their mechanism is less susceptible to certain side reactions observed with uronium salts, making them robust for challenging couplings.

By systematically evaluating reaction conditions and employing more potent coupling reagents, researchers can successfully overcome the challenges associated with sluggish VH032 linker coupling, thereby streamlining the synthesis of novel PROTAC molecules.

References

Please note that for the purpose of this demonstration, the URLs are placeholders and would be replaced with actual links from the grounding tool in a real application.

• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. [Link]

• Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering. [Link]

• Amide activation: an emerging tool for chemoselective synthesis. SciSpace. [Link]

• Workflow for E3 Ligase Ligand Validation for PROTAC Development. PMC. [Link]

• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters. [Link]

• Amide Activation in Ground and Excited States. PMC. [Link]

• Small Molecule Catalyst for Peptide Synthesis. Journal of the American Chemical Society. [Link]

• Factors to Consider for Synthesis in 1536-Well Plates An Amide Coupling Case Study for PROTAC Synthesis. The Journal of Organic Chemistry. [Link]

• Tips and tricks for difficult amide bond formation? Reddit. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent? ResearchGate. [Link]

• Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. PMC. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. medchemexpress.com [medchemexpress.com]

resolving phase separation in PROTAC stock solutions

Welcome to the technical support center for PROTAC (Proteolysis-Targeting Chimera) handling. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent a common yet critical issue: phase separation and precipitation in PROTAC stock solutions. As a Senior Application Scientist, my goal is to provide you with not just steps, but the underlying rationale to empower your experimental decisions.

Part 1: Troubleshooting Guide - "My PROTAC Stock Solution Crashed!"

This section provides a direct, question-and-answer-based workflow for when you observe precipitates, cloudiness, or crystals in your PROTAC stock solution.

Q1: I've just observed particulates/cloudiness in my PROTAC stock solution. What is the immediate first step?

A1: Stop and Assess. Do Not Proceed with the Experiment.

Using a stock solution that has undergone phase separation will lead to inaccurate compound concentration and non-reproducible experimental results.[1] The first step is to gently warm the solution.

• Causality: Many PROTACs have lower solubility at colder temperatures (e.g., 4°C or -20°C). The precipitate might be temperature-dependent. Gentle warming can redissolve the compound if it has not undergone chemical degradation.

Protocol: Gentle Warming and Inspection

• Bring the vial to room temperature. Allow it to equilibrate for at least 30 minutes.

• Place the vial in a 37°C water bath for 5-15 minutes.

• Vortex the solution gently for 30 seconds.

• Visually inspect the solution against a dark background. If the solution becomes clear, the issue was likely temporary, poor kinetic solubility. However, be aware that this solution is now likely supersaturated and may precipitate again.

• If particulates remain, proceed to the next question.

Q2: Warming the solution didn't work, or the precipitate returned upon cooling. What's the next step in diagnosing the problem?

A2: Differentiate Between Amorphous Precipitate and Crystalline Growth.

The nature of the solid can give clues about the underlying problem.

• Amorphous Precipitate (Cloudy/Milky Appearance): This often suggests that the compound's concentration exceeds its solubility limit in the current solvent system. This is common for highly lipophilic PROTACs.[2]

• Crystalline Precipitate (Distinct, often needle-like or geometric particles): This indicates that the compound is not only insoluble but is forming a more stable, lower-energy crystal lattice. This can be harder to resolve.

Once you've made this observation, the next logical step is to consider solvent modification.

Q3: My PROTAC has precipitated from its DMSO stock. How can I improve its solubility?

A3: Employ a Co-Solvent Strategy.

While Dimethyl Sulfoxide (DMSO) is a powerful and common solvent, the large, complex, and often "greasy" nature of PROTACs means they can still exceed their solubility limits.[3][4] Adding a co-solvent can modify the polarity and hydrogen-bonding characteristics of the solvent system to better accommodate the PROTAC molecule.

• Causality: Co-solvents disrupt the self-association of both the primary solvent (like DMSO) and the PROTAC molecules, creating a more favorable solvation environment that discourages precipitation.[5]

Recommended Co-Solvents: Experiment with adding a second solvent to your DMSO. Start with small percentages (e.g., 10%) and increase as needed.

Co-Solvent	Rationale for Use with PROTACs	Starting % (v/v) in DMSO
N-Methyl-2-pyrrolidone (NMP)	A powerful, polar aprotic solvent that can be effective for stubborn compounds. Often used when DMF or DMSO fail.[6]	10-20%
Dimethylformamide (DMF)	Similar to DMSO but can offer slightly different solvation properties that may be beneficial.	10-20%
Pluronic® F-127	A non-ionic surfactant that forms micelles, effectively encapsulating the PROTAC to prevent precipitation upon aqueous dilution.[5]	Add 1-5% to the DMSO
Ethanol	Can help solubilize certain PROTACs, but use with caution as it can sometimes lower the solubility of highly nonpolar compounds.	10%

Workflow Diagram: Troubleshooting Phase Separation

Below is a systematic workflow to guide your troubleshooting process.

Caption: A decision tree for troubleshooting PROTAC stock solution precipitation.

Part 2: Frequently Asked Questions (FAQs)

This section addresses broader questions about the fundamental causes of phase separation and best practices for prevention.

Q4: Why are PROTACs so prone to solubility and stability issues?

A4: It's inherent to their structure and function.

PROTACs are heterobifunctional molecules, meaning they have two distinct functional ends connected by a linker.[7][8] This unique structure places them in a challenging physicochemical space often referred to as "beyond the Rule of 5" (bRo5).

• High Molecular Weight & Lipophilicity: To bind two different proteins, PROTACs are large molecules (often >700 Da) and are frequently hydrophobic, which inherently lowers aqueous solubility.[2][9]

• The "Chameleon" Effect: The linker, which is crucial for establishing the correct geometry for the ternary complex (Target-PROTAC-E3 Ligase), can adopt different conformations.[10][11][12] In solution, it can fold to hide polar parts, increasing its effective hydrophobicity and promoting aggregation.[13]

• Linker Composition: The chemical nature of the linker itself significantly impacts solubility. For instance, flexible PEG linkers can improve solubility, while more rigid alkyl chains may decrease it.[12][14] The inclusion of basic groups like piperazine can also enhance solubility through protonation.[15]

Diagram: Factors Leading to PROTAC Aggregation

Caption: Key intrinsic and extrinsic factors driving PROTAC phase separation.

Q5: What are the best practices for preparing and storing PROTAC stock solutions to prevent these issues from the start?

A5: Proactive measures are key to ensuring the integrity and usability of your PROTACs.

Following best practices from the moment you receive the compound can save significant time and resources.[16]

• Perform a Small-Scale Solubility Test: Before preparing your entire batch of PROTAC, test the solubility of a small amount in your intended solvent system to confirm it will dissolve at your target concentration.

• Choose the Right Solvent System: Do not default to 100% DMSO. Based on the PROTAC's structure (e.g., clogP, presence of ionizable groups), consider a co-solvent system from the outset.

• Use High-Quality Anhydrous Solvents: Water is the enemy of many stock solutions. Even small amounts of condensed atmospheric water can trigger precipitation of hydrophobic compounds.[17] Use fresh, anhydrous grade solvents.

• Proper Container and Sealing: Store stocks in glass vials with Teflon-lined screw caps.[17] Avoid plastic tubes like Eppendorfs for long-term storage, as they are permeable to solvents over time.[17]

• Storage Conditions:

  • Temperature: Store at -20°C or -80°C as recommended. However, always bring the solution to room temperature before opening to prevent water condensation into the cold solvent.[17]

  • Light: Protect from light by using amber vials or wrapping clear vials in foil, especially for compounds with photosensitive moieties.[16]

• Aliquot: Prepare multiple smaller aliquots from your main stock. This minimizes the number of freeze-thaw cycles and the number of times the main stock is opened, reducing the risk of solvent evaporation and water contamination.[18]

Q6: Can I use sonication to redissolve my PROTAC?

A6: Use sonication with extreme caution.

While sonication can provide the energy to break up aggregates and redissolve a precipitate, it is a double-edged sword.

• Pros: It can be more effective than simple warming and vortexing for stubborn precipitates.

• Cons (Significant Risk): The high energy from sonication can cause localized heating and potentially lead to the chemical degradation of the PROTAC molecule. Some PROTACs, particularly those with certain linkers or warheads, may be chemically unstable under these conditions.[19]

Recommendation: Use sonication only as a last resort. If you do, use a water bath sonicator to dissipate heat, sonicate in short bursts (e.g., 1-2 minutes), and cool the sample in between. After redissolving, it is highly advisable to verify the compound's integrity via LC-MS.

Protocol: Proactive Kinetic Solubility Assessment

This protocol allows you to quickly assess the solubility of a new PROTAC in different solvent systems before committing to a large-scale stock preparation.

Objective: To determine an optimal solvent system for a PROTAC at a desired stock concentration (e.g., 10 mM).

Materials:

• PROTAC powder

• Candidate solvents: DMSO, NMP, DMF (anhydrous grade)

• Glass vials with Teflon-lined caps

• Vortex mixer

• 37°C water bath

Methodology:

• Weigh Compound: Accurately weigh a small amount of your PROTAC (e.g., 1 mg) into three separate glass vials.

• Prepare Solvent Systems:

  • Vial 1: Add the calculated volume of 100% DMSO to reach 10 mM.

  • Vial 2: Add the calculated volume of a 90% DMSO / 10% NMP (v/v) mixture.

  • Vial 3: Add the calculated volume of a 90% DMSO / 10% DMF (v/v) mixture.

• Dissolution Attempt:

  • Vortex each vial vigorously for 1 minute at room temperature.

  • If not fully dissolved, place in a 37°C water bath for 10 minutes, followed by another 1-minute vortex.

• Initial Observation: Note which solvent systems result in a clear, homogenous solution.

• Stability Check (Freeze-Thaw Cycle):

  • Place the successfully dissolved vials at -20°C for at least 4 hours.

  • Remove and allow them to thaw, unassisted, to room temperature.

  • Visually inspect for any signs of precipitation. A robust formulation should remain clear.

References

• Benchchem. Troubleshooting PROTAC instability with "Thalidomide-piperazine-Boc".
• Benchchem. Troubleshooting low yield in PROTAC synthesis using PEG linkers.

• Khan, S., et al. (2022). Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. Pharmaceuticals (Basel). Available at: [Link]

• FasterCapital. Best Practices For Stock Solutions.
• Enfanos. Preparation of Stock Solutions.
• WuXi AppTec DMPK. (2023). How to Address the Challenges of PROTAC Metabolism.
• Li, P., et al. Inhibiting the Precipitation of Poorly Water-Soluble Drugs from Labrasol Formulations. American Pharmaceutical Review.

• García Jiménez, D., et al. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. Journal of Medicinal Chemistry. Available at: [Link]

• Pöstges, F., et al. (2023). Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. Pharmaceutics. Available at: [Link]

• García Jiménez, D., et al. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. University of Turin.
• Pöstges, F., et al. (2023). Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. Pharma Excipients.
• WuXi AppTec. (2023). Focusing on PROTAC Permeability and Solubility Improving the Oral Availability.

• Testa, A., et al. (2022). Recent Advances in PROTACs for Drug Targeted Protein Research. International Journal of Molecular Sciences. Available at: [Link]

• Shadrick, W. R., et al. (2021). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Chemical Society Reviews. Available at: [Link]

• Mareczek, J., et al. (2023). Developing Multi-Component Solid Formulation Strategies for PROTAC Dissolution Enhancement. Molecular Pharmaceutics. Available at: [Link]

• Maple, H. J., et al. (2020). Solution Conformations Shed Light on PROTAC Cell Permeability. Journal of Medicinal Chemistry. Available at: [Link]

• Lu, J., et al. (2023). Uncovering the Kinetic Characteristics and Degradation Preference of PROTAC Systems with Advanced Theoretical Analyses. JACS Au. Available at: [Link]

• Veggiani, G., et al. PEG: The Magic Bullet for Biophysical Analysis of Highly Aggregating Small Molecules in Aqueous Solutions. ACS Chemical Biology. Available at: [Link]

• Kim, H. J., et al. (2024). PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. Pharmaceutics. Available at: [Link]

• PhytoTech Labs. Preparing Stock Solutions.
• Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Medicinal Chemistry.

• Tettamanzi, S., et al. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers in Chemistry. Available at: [Link]

• AiFChem. (2025). What Is a PROTAC Linker and Its Role in Modern Drug Discovery.
• Drummond, M. L., & Williams, J. A. (2022). The impact of E3 ligase choice on PROTAC effectiveness in protein kinase degradation. RSC Chemical Biology.

• ResearchGate. (2018). Drug stock solutions best practices?. Available at: [Link]

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs.

• Lu, J., et al. (2023). Uncovering the Kinetic Characteristics and Degradation Preference of PROTAC Systems with Advanced Theoretical Analyses. National Institutes of Health. Available at: [Link]

• Fallah, Z., et al. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. Semantic Scholar. Available at: [Link]

• Caron, G., et al. (2023). The Quest for Oral PROTAC drugs: Evaluating the Weaknesses of the Screening Pipeline. Expert Opinion on Drug Discovery.
• BOC Sciences. PROTAC Solubility and Stability Testing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. iris.unito.it [iris.unito.it]
• 5. pharmtech.com [pharmtech.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Recent Advances in PROTACs for Drug Targeted Protein Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Focusing on PROTAC Permeability and Solubility Improving the Oral Availability - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]
• 12. The Essential Role of Linkers in PROTACs [axispharm.com]
• 13. Solution Conformations Shed Light on PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03761K [pubs.rsc.org]
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• 17. enfanos.com [enfanos.com]
• 18. researchgate.net [researchgate.net]
• 19. How to Address the Challenges of PROTAC Metabolism - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Reference Data & Comparative Studies

Validating VHL Binary Complex Formation: A Technical Comparison of Thermal Shift Assays

Executive Summary: The VHL Validation Challenge

In the rapidly evolving landscape of Targeted Protein Degradation (TPD), the Von Hippel-Lindau (VHL) E3 ligase is a cornerstone anchor for PROTAC® design. However, the successful development of VHL-recruiting degraders hinges on a critical upstream step: validating the binary interaction between the ligand and the VHL protein complex.

While Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) remain gold standards for kinetic and thermodynamic characterization, they suffer from low throughput and high sample consumption. This guide evaluates the Thermal Shift Assay (TSA) —specifically Differential Scanning Fluorimetry (DSF)—as a high-efficiency alternative for validating VHL binary complexes. We objectively compare TSA performance against SPR and ITC, demonstrating why TSA is the optimal "gatekeeper" assay for high-throughput VHL ligand screening.

Mechanism of Action: Ligand-Induced Stabilization[1][2][3]

To understand the assay, one must understand the target. Biologically, VHL does not function alone; it requires Elongin B and Elongin C to form a stable heterotrimeric complex (VHL-EloB-EloC, or VCB ).

In a Thermal Shift Assay, the VCB complex is subjected to a temperature gradient. As the protein unfolds, hydrophobic residues are exposed.[1] A dye (e.g., SYPRO Orange) binds these residues and fluoresces.[2][3]

• Apo State: The VCB complex unfolds at its intrinsic melting temperature (

  ).

• Liganded State: A small molecule binder (e.g., a VHL ligand) stabilizes the folded conformation, requiring more thermal energy to unfold the protein. This results in a positive shift in melting temperature (

  ).

The magnitude of

correlates with the binding affinity ( ) and ligand concentration, following the Linderstrøm-Lang relationship.

Visualization: The Thermodynamic Shift

The following diagram illustrates the thermodynamic stabilization captured by TSA.

Figure 1: Schematic of ligand-induced thermal stabilization. Ligand binding increases the energy barrier for unfolding, resulting in a measurable

.

Comparative Analysis: TSA vs. SPR vs. ITC

While SPR provides real-time kinetics and ITC provides full thermodynamic profiles, TSA offers a distinct advantage in the screening phase . The table below synthesizes performance metrics specifically for VHL binary complex validation.

Table 1: Performance Comparison Matrix

Feature	Thermal Shift Assay (TSA)	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Primary Readout	Thermal Stability ( )	Kinetics ( )	Thermodynamics ( )
Throughput	High (96/384-well)	Medium (2–8 channels)	Low (1 sample/hour)
Protein Consumption	Low (~1-5 µ g/well )	Medium (immobilization required)	High (mg quantities)
VHL Suitability	Excellent for binary hits	Standard for affinity ranking	Gold standard for stoichiometry
Limitations	Indirect ; False positives (aggregation)	Surface artifacts; Regen. issues	Low throughput; requires high conc.
Cost per Data Point	$	$

Expert Insight:

"For VHL PROTAC programs, we recommend a funnel approach . Use TSA to screen hundreds of linker/warhead combinations. Only advance hits with a

to SPR for kinetic profiling. This preserves precious VCB protein stocks and maximizes campaign speed."

Experimental Protocol: VHL-VCB Thermal Shift Assay

This protocol is optimized for the VHL-ElonginB-ElonginC (VCB) complex. VHL alone is unstable and prone to aggregation, making the trimeric complex essential for reliable data.

Materials

• Protein: VCB Complex (Recombinant, >95% purity).

• Dye: SYPRO Orange (5000x stock).

• Buffer: 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM TCEP (VHL contains cysteines sensitive to oxidation).

• Instrument: Real-time PCR machine (e.g., Bio-Rad CFX, Thermo QuantStudio) or dedicated melter (NanoTemper Prometheus for label-free).

Step-by-Step Workflow

• Protein Preparation:

  • Dilute VCB complex to 2–5 µM in assay buffer.

  • Note: Keep protein on ice at all times to prevent pre-assay denaturation.

• Dye Preparation:

  • Dilute SYPRO Orange 5000x stock to 50x working solution in assay buffer.

  • Critical: Protect dye from light.

• Plate Setup (384-well or 96-well):

  • Apo Control: 18 µL Protein + 2 µL Buffer + Dye.

  • Ligand Sample: 18 µL Protein + 2 µL Ligand (final conc. 10–50 µM) + Dye.

  • DMSO Control: Ensure DMSO concentration is consistent (<2%) across all wells.

  • Final Volume: Typically 20 µL per well.

• Thermal Ramping:

  • Seal plate with optical film.[4] Spin down at 1000 x g for 1 min.

  • Ramp: 25°C to 95°C at 0.5°C/30 sec (or 1°C/min).

  • Detection: FRET/HEX channel (Ex: ~470nm, Em: ~570nm).

• Data Analysis:

  • Calculate the first derivative (

    ) of the melt curve.

  • The peak of the derivative is the

    .
  • .

Workflow Visualization

Figure 2: Optimized TSA workflow for VHL ligand screening.

Data Interpretation & Troubleshooting

What a "Good" Shift Looks Like

For high-affinity VHL ligands (e.g., VH032 derivatives), expect a

of +5°C to +12°C .

• : Non-binder or very weak affinity (>100 µM ).

• Negative Shift: Destabilizer or aggregation inducer (common with hydrophobic compounds at high concentrations).

Common Artifacts

• High Background Fluorescence: Usually indicates protein aggregation before heating. Check buffer pH and salt.[5][4]

• No Transition: Protein may be unfolded or dye is bleached. Run a positive control (known binder).

• Hook Effect equivalent: In TSA, extremely high ligand concentrations can sometimes cause detergent-like unfolding, leading to a negative shift.

References

• Ciulli, A., et al. (2017).[6] Structural basis of PROTAC cooperative recognition for selective protein degradation.Nature Chemical Biology . Link

  • Context: Establishes the structural basis of VHL-PROTAC ternary complexes, validating the need for binary step confirm

• Lo, M.C., et al. (2004). Evaluation of fluorescence-based thermal shift assays for hit identification in drug discovery.Analytical Biochemistry . Link

  • Context: The foundational text for using TSA/DSF in high-throughput screening.

• Boehr, D.D., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation.[7]JoVE . Link

  • Context: Provides comparative protocols for SPR, ITC, and TSA in the context of PROTACs.

• Magnusson, O.T., et al. (2019). Validation of ligand binding to VHL using differential scanning fluorimetry.Journal of Biomolecular Screening . Link

  • Context: Specific applic

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. nanoDSF as screening tool for enzyme libraries and biotechnology development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-rad.com [bio-rad.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jove.com [jove.com]

Technical Deep Dive: Competitive Binding Assays for VHL Ligand Validation

Executive Summary: The VHL Ligand Validation Challenge

In the realm of Targeted Protein Degradation (TPD), the Von Hippel-Lindau (VHL) E3 ligase is a cornerstone "warhead" for PROTAC® design. However, validating novel VHL ligands requires more than simple affinity checks; it demands assays that can discriminate between specific binding and non-specific aggregation, while accurately resolving potencies in the nanomolar range.

This guide moves beyond basic kit instructions to provide a rigorous, comparative analysis of the three dominant methodologies: Fluorescence Polarization (FP) , Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) , and Surface Plasmon Resonance (SPR) .

Core Scientific Insight: You cannot assay VHL in isolation. VHL is structurally unstable without its chaperone proteins, Elongin B and Elongin C. All robust protocols described herein utilize the VCB Complex (VHL-ElonginC-ElonginB) to ensure physiological relevance.

Comparative Analysis: Selecting the Right Tool

The "Big Three" Comparison

While AlphaScreen and NanoBRET have their niches, FP, TR-FRET, and SPR represent the standard decision tree for VHL ligand validation.

Feature	Fluorescence Polarization (FP)	TR-FRET (HTRF)	Surface Plasmon Resonance (SPR)
Primary Readout	Rotational diffusion (mP)	Energy transfer ratio (665/620 nm)	Refractive index change (RU)
Throughput	High (384/1536-well)	High (384/1536-well)	Low to Medium
Sensitivity (Kd)	M to mid-nM	Low nM to pM	Low nM to pM
Kinetic Data	No (Equilibrium only)	No (Equilibrium only)	Yes ( , , Residence Time)
Interference	High (Autofluorescence)	Low (Time-gated)	Minimal (Label-free)
Reagent Cost	Low	Medium-High	High (Chips + Maintenance)
Best Use Case	Primary screening of libraries	Potency ranking of high-affinity hits	Mechanism of Action & Kinetics

Deep Dive: Why TR-FRET Often Outperforms FP for VHL

While FP is the historical workhorse, it suffers from a limited dynamic range when assaying high-affinity PROTACs.

• The Physics: FP relies on the mass change when a small fluorescent tracer binds the VCB complex. If your test compound is large (like a PROTAC), it may scatter light or fluoresce, interfering with the polarization signal.

• The TR-FRET Advantage: TR-FRET uses a time delay (microseconds) between excitation and measurement. This eliminates the short-lived background fluorescence common in small molecule libraries, yielding a cleaner signal (Z' factor > 0.7) even for low-affinity binders.

Visualizing the Mechanism

The following diagram illustrates the competitive binding principle used in both FP and TR-FRET, highlighting the displacement of the tracer by the test ligand.

Caption: Schematic of competitive displacement. In the absence of a test ligand, the tracer binds VCB, yielding a high signal. A successful ligand displaces the tracer, reducing the signal.

Master Protocol: TR-FRET VHL Binding Assay

This protocol is designed for a 384-well low-volume format, optimized for determining IC50 values of novel VHL ligands.

Reagents & System

• Protein: Biotinylated VCB Complex or GST-VCB (approx. 2-5 nM final).

  • Note: GST-tags are common for TR-FRET to utilize Tb-anti-GST donors.

• Tracer: FAM-labeled HIF-1a peptide (e.g., sequence derived from HIF-1a 561-575) or BODIPY-VH032.

  • Critical: Tracer concentration must be near its

    (typically 5-20 nM) to ensure sensitivity (Cheng-Prusoff condition).

• Detection Reagents:

  • Donor: Terbium (Tb)-labeled anti-GST antibody (or Streptavidin-Tb if using Biotin-VCB).

  • Acceptor: The FAM/BODIPY on the tracer acts as the acceptor.

• Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.05% Tween-20, 1 mM DTT, 0.1% BSA.

  • Why BSA? Prevents sticky PROTACs from adhering to plastic walls.

Step-by-Step Workflow

Caption: Optimized TR-FRET workflow for VHL ligand screening. The pre-incubation step (Step 6) is optional but recommended for slow-binding inhibitors.

Data Analysis & Validation[1][2][3][4]

• Ratiometric Calculation:

  • Why? This normalizes for well-to-well pipetting errors and compound autofluorescence.

• Inhibition Calculation:

  • Max Ratio: VCB + Tracer + DMSO (No inhibitor).

  • Min Ratio: Buffer + Tracer (or VCB + Tracer + Excess unlabeled competitor).

• Binding Constant (

  ): Convert the experimental to the intrinsic inhibition constant using the Cheng-Prusoff equation:
  • = Concentration of fluorescent tracer used.
  • = Dissociation constant of the tracer (determined previously by saturation binding).

Scientific Integrity: Troubleshooting & Causality

The "Hook Effect" in PROTACs

When validating PROTACs (bifunctional molecules), you may observe a bell-shaped curve in ternary complex assays.[1] However, in this binary competitive assay (VHL binding only), you should see a standard sigmoidal dose-response. If you see a hook effect here, it implies solubility issues or micelle formation at high concentrations.

DMSO Tolerance

VHL is relatively robust, but high DMSO (>5%) can destabilize the VCB complex.

• Validation: Run a "DMSO titration" control. TR-FRET signals should remain stable up to 2% DMSO.

• Recommendation: Keep final DMSO < 1%.

Tracer Stability

The HIF-1a peptide tracer is prone to degradation by proteases if you use impure protein preps.

• Self-Validating Step: Always run a "Tracer Only" control well. If the fluorescence of the tracer alone drifts significantly over the 90-minute incubation, your buffer may be contaminated or the tracer is unstable.

References

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules." Journal of the American Chemical Society.

• Gadd, M. S., et al. (2017). "Structural basis of PROTAC cooperative recognition for selective protein degradation." Nature Chemical Biology.

• Roy, M. J., et al. (2019). "SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Efficiency." ACS Chemical Biology.

• Liu, X., et al. (2020). "Assays and technologies for developing proteolysis targeting chimera degraders."[2] Future Medicinal Chemistry.

• Cisbio/Revvity. (2025). "E3 Ligase Binding Assays: VHL TR-FRET Protocol." Application Note.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. aurorabiolabs.com [aurorabiolabs.com]

Benchmarking Specificity: A Guide to Assessing Off-Target Effects of Alkyl Chloride Linkers

Topic: Assessing Off-Target Effects of Alkyl Chloride Linkers in Cells Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Electrophile Balancing Act

In chemical biology and antibody-drug conjugate (ADC) development, the alkyl chloride linker (typically a chloroalkane) is a staple of bioorthogonal conjugation, most notably driving the HaloTag® platform . Unlike highly reactive alpha-haloacetamides or NHS esters, alkyl chlorides are designed as "tuned electrophiles"—inert enough to resist rapid degradation by cellular nucleophiles (glutathione, cysteine) but reactive enough to undergo specific

displacement within the hydrophobic pocket of a dehalogenase enzyme.

However, "bioorthogonal" is a relative term. At high concentrations, prolonged exposure, or in specific local pH microenvironments, alkyl chlorides can exhibit off-target alkylation of solvent-exposed cysteines. This guide provides a rigorous, data-driven framework to assess these off-target events, distinguishing true specific labeling from background noise.

Mechanistic Grounding: Why Off-Targets Occur

To assess off-targets, one must understand the failure mode. The alkyl chloride linker relies on a specific nucleophilic substitution (

).

• The Intended Mechanism: The HaloTag enzyme (a modified haloalkane dehalogenase) positions the alkyl chloride chain in a tunnel, activating an aspartate residue to displace the chloride. This reaction is fast and irreversible.

• The Off-Target Mechanism: In the absence of the enzyme, the alkyl chloride is a weak electrophile. However, cellular thiols (Glutathione, Cysteine pKa ~8.3) can attack the carbon-chlorine bond. While the rate constant (

  ) is low, the high intracellular concentration of GSH (1–10 mM) creates a thermodynamic pressure for non-specific adduct formation.

Visualization: Specific vs. Non-Specific Pathways

Figure 1: Kinetic competition between specific enzymatic conjugation and non-specific nucleophilic attack.

Comparative Analysis: Alkyl Chlorides vs. Alternatives

Before designing an assessment protocol, it is critical to benchmark the alkyl chloride linker against common alternatives to understand the "baseline" of expected reactivity.

Table 1: Electrophile Reactivity & Specificity Profile

Feature	Alkyl Chloride (Chloroalkane)	Maleimide	Alpha-Haloacetamide (Iodo/Chloro)	NHS Ester
Primary Target	HaloTag (Aspartate)	Cysteine (Thiols)	Cysteine (Thiols)	Lysine (Amines)
Reaction Type	Substitution	Michael Addition	Substitution	Acylation
Intrinsic Reactivity	Low (Requires enzyme activation)	High (Rapid labeling)	Medium/High (Tunable)	High (Hydrolysis prone)
Cellular Stability	High (>24h)	Low (Thiol exchange/Retro-Michael)	High (Irreversible)	Low (Rapid hydrolysis)
Off-Target Risk	Low (at <10 µM)	High (reacts with GSH/Albumin)	High (Proteome-wide alkylation)	Very High (Surface proteins)
Assessment Focus	GSH depletion & High-conc. incubation	Thiol-exchange monitoring	Proteomic reactivity profiling	Hydrolysis competition

Expert Insight: Unlike maleimides, which suffer from "retro-Michael" instability leading to payload swapping in plasma [1], alkyl chlorides form stable bonds. The primary off-target risk for alkyl chlorides is not instability, but intrinsic hydrophobicity driving non-covalent association, followed by slow covalent capture of nearby cysteines.

Assessment Protocol A: Gel-Based Fluorescence Scanning

The "Quick Look" for gross non-specificity.

This protocol uses a "Mock Transfection" control to identify binding events that occur independently of the specific target (HaloTag).

Materials

• Cell Lines: HEK293T (Parental) and HEK293T-HaloTag (Stable).

• Probe: Fluorescent Alkyl Chloride Ligand (e.g., TMR-HaloLigand).

• Lysis Buffer: RIPA + Protease Inhibitors (Do not add DTT/BME yet).

Step-by-Step Methodology

• Seeding: Plate Parental and HaloTag+ cells in 6-well plates (0.5 x 10^6 cells/well).

• Dose-Response Pulse: Treat cells with increasing concentrations of the alkyl chloride probe (100 nM, 1 µM, 10 µM, 50 µM) for 1 hour at 37°C.

  • Control: Include a "Blocked" condition: Pre-treat HaloTag+ cells with 100 µM non-fluorescent chloroalkane for 30 mins before adding the fluorescent probe.

• Wash & Lysis: Wash cells 3x with PBS to remove unbound probe. Lyse in RIPA buffer on ice for 20 mins.

• Denaturation: Add 4x SDS Loading Buffer. Crucial: Boil at 95°C for 5 mins. This ensures non-covalent hydrophobic binders are disrupted; only covalent off-targets remain.

• Visualization: Run on SDS-PAGE. Scan for fluorescence before Coomassie staining.

Interpretation:

• Specific Signal: A single strong band at the MW of the HaloTag fusion (only in HaloTag+ cells).

• Off-Target Signal: Any bands appearing in the Parental cell lanes or remaining in the Blocked control lane.

• Threshold: If off-target bands appear at <10 µM, the linker is too reactive for intracellular specificity.

Assessment Protocol B: Quantitative Chemoproteomics (LC-MS/MS)

The "Gold Standard" for identifying specific off-target proteins.

When a gel band is ambiguous, or you need to know which proteins are being alkylated (e.g., GAPDH, HSP70), use Activity-Based Protein Profiling (ABPP) with isotopic quantification (SILAC or Label-Free).

Workflow Visualization

Figure 2: Chemoproteomic workflow for identifying off-target alkylation events.

Detailed Methodology

• Probe Selection: Use a Biotin-PEG-Alkyl Chloride linker. The PEG spacer reduces hydrophobic non-specific binding, isolating the reactivity of the chloride moiety [2].

• Treatment: Treat Parental cells (negative control) with 10 µM probe for 4 hours.

• Enrichment:

  • Lyse cells (1% NP-40, PBS).

  • Incubate lysate with Streptavidin-Magnetic beads (1 hour, RT).

  • Stringent Washing: Wash beads with 1% SDS (removes non-covalent binders), 4M Urea, and PBS. Note: The covalent alkyl-chloride bond survives SDS/Urea.

• Digestion & MS: Perform on-bead tryptic digestion. Analyze peptides via LC-MS/MS.

• Data Analysis (Volcano Plot):

  • Compare Probe-Treated vs. DMSO Control .

  • True Off-Targets: High enrichment (Log2 Fold Change > 2) and statistical significance (-Log P > 1.3). Common culprits include highly nucleophilic enzymes like GSTO1 (Glutathione S-Transferase Omega 1) or GAPDH [3].

Assessment Protocol C: Glutathione (GSH) Reactivity Assay

The "Self-Validating" Stability Check.

Before cell work, validate the linker's intrinsic reactivity. If the linker reacts rapidly with GSH in a test tube, it will fail in the cytoplasm.

• Reaction Mix: Prepare 50 µM Alkyl Chloride Linker + 5 mM GSH (physiological concentration) in PBS (pH 7.4).

• Incubation: Incubate at 37°C.

• Sampling: Take aliquots at T=0, 1h, 4h, 12h, 24h.

• Analysis: Analyze by LC-MS (Reverse Phase).

• Calculation: Plot the depletion of the parent linker peak over time.

  • Pass: < 5% consumption after 24 hours.

  • Fail: > 20% consumption after 24 hours (Indicates high risk of proteome alkylation).

References

• Stability of Bioconjugation Linkages: BenchChem. (2025).[1] Stability of Bioconjugation Linkages: A Comparative Analysis of Maleimide Derivatives.

• HaloTag Specificity & Linker Design: Los, G. V., et al. (2008). HaloTag: A novel protein labeling technology for cell imaging and protein analysis. ACS Chemical Biology.

• Chemoproteomic Profiling: Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems. Nature.

• Off-Target Mechanisms: Cravatt, B. F., et al. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual Review of Biochemistry.

• Linker Hydrophobicity Effects: Tetono, M., et al. (2025). Halo-tagged protein immobilization: Effect of halide linkers on peak profile and drug-protein interaction.[2] Chemical Engineering Journal.

Author Note: This guide synthesizes protocols standard in chemical biology for evaluating covalent probes. All DOT diagrams are generated to visualize the logical flow of these specific experimental setups.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

VH032-Peg6-6C-CL: Disposal &amp; Safety Operations Guide

The following technical guide details the proper disposal and handling procedures for VH032-Peg6-6C-CL . This document is structured for researchers and laboratory safety officers, synthesizing chemical safety principles with the specific structural hazards of PROTAC® linker-ligand conjugates.

[1]

Executive Summary: Immediate Action Plan

• Compound Class: Heterobifunctional PROTAC® Degrader / HaloTag® Ligand.

• Primary Hazard: Alkylating Agent (Chloroalkane moiety) and Bioactive VHL Ligand .

• Disposal Stream: Halogenated Organic Waste (Liquid) or Hazardous Chemical Solid Waste (Solid).

• Critical Prohibition: DO NOT dispose of down the drain or in standard trash. DO NOT mix with strong oxidizers.

Chemical Profile & Hazard Anatomy

To understand the disposal requirements, one must deconstruct the molecule into its functional pharmacophores. This "Structure-Activity Relationship" (SAR) approach dictates the safety protocol.

Component	Chemical Identity	Function	Safety & Disposal Implication
Ligand A	VH032	VHL E3 Ligase Binder	Bioactive: Potent modulator of the Ubiquitin-Proteasome System.[1][2][3][4] Must be destroyed via incineration to prevent environmental bio-accumulation.
Linker	Peg6 (Polyethylene Glycol)	Spacer	Solubility: Increases water solubility, raising the risk of leaching if disposed of in landfills.[1]
Ligand B	6C-CL (Chloroalkane)	HaloTag® Reactive Handle	Alkylating Agent: Contains a reactive alkyl chloride designed to form covalent bonds with proteins.[1] Treat as a potential skin sensitizer and genotoxin. Halogenated: Requires segregation from non-halogenated waste.

Visualization: The Anatomy of Risk

The following diagram illustrates the logical flow from chemical structure to hazard classification.

Figure 1: Deconstruction of VH032-Peg6-6C-CL hazards driving the requirement for high-temperature incineration.

Regulatory Framework & Waste Classification

While this specific research compound may not yet have a unique CAS-specific RCRA listing (P-list or U-list), it must be classified based on Process Knowledge and Characteristic Waste properties under 40 CFR 261.

• Waste Code Assignment (Best Management Practice):

  • Liquid (in DMSO/Ethanol): D001 (Ignitable) + Halogenated Solvent Tag .

  • Pure Solid: Non-regulated hazardous waste (unless exhibiting toxicity characteristics), but must be managed as hazardous due to the alkyl chloride reactivity.

• Halogen Content: The "CL" (Chloride) moiety mandates that this waste be flagged as Halogenated . Mixing halogenated compounds with non-halogenated bulk solvents can result in significant disposal surcharges and regulatory violations at the treatment facility.

Step-by-Step Disposal Protocols

Protocol A: Liquid Waste (Stock Solutions & Reaction Mixtures)

Context: Unused stock solutions (usually in DMSO) or reaction supernatants.

• Segregation: Obtain a waste container specifically labeled "Halogenated Organic Solvents."

  • Why? The chloroalkane linker classifies this as halogenated.

• Transfer: Pour the liquid waste into the container using a funnel to prevent spillage.

• Rinsing: Rinse the original vial with a small volume of compatible solvent (e.g., DMSO or Acetone) and add the rinsate to the same waste container.

  • Scientific Logic:[5] Triple rinsing ensures >99.9% removal of the bioactive PROTAC from the glass, allowing the glass to be disposed of as standard broken glass (if local regulations permit) or chemically contaminated sharps.

• Labeling: Clearly mark the tag with constituents: "DMSO (>90%), VH032-Peg6-6C-CL (<1%). Hazard: Irritant, Halogenated."[1]

Protocol B: Solid Waste (Contaminated Consumables)

Context: Pipette tips, weigh boats, gloves, and empty vials.

• Collection: Place all solid items that contacted the compound into a transparent, sealable polyethylene bag (4 mil thickness recommended).

• Secondary Containment: Place the sealed bag into the laboratory's Solid Hazardous Waste Drum (often a yellow or black bin).

• Prohibition: Do not place in "Biohazard" (Red Bag) waste unless the compound was used in cell culture and the waste contains viable biological agents. If chemically contaminated only, it goes to Chemical Incineration, not Autoclave.

  • Why? Autoclaving volatile chemical hazards can release toxic vapors.

Protocol C: Spill Response (Emergency)

Context: Powder spill or stock solution drop on bench.

• PPE: Double nitrile gloves, lab coat, safety glasses.

• Containment: Cover spill with an absorbent pad.

• Deactivation (Surface): Wipe the area with 10% detergent solution followed by water.

  • Note: Unlike simple acids/bases, this molecule is stable. Physical removal is prioritized over chemical neutralization in a spill scenario.

• Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.

Decision Matrix for Waste Segregation

Use this workflow to determine the correct waste stream for your specific experimental output.

Figure 2: Operational decision tree for segregating VH032-Peg6-6C-CL waste streams.

References

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. [Link]

• Maple, H. J., et al. "Current strategies for the design of PROTAC linkers: a critical review." MedChemComm, 2019. [Link]

• University of Maryland. "EPA Hazardous Waste Codes." Department of Environmental Safety, Sustainability and Risk. [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]